Isopropyl diaminophosphorylcarbamate

• CAS: 298692-41-8

Core Science & Biosynthesis

Translating Transition-State Mimicry: The Mechanism of Action of Isopropyl Diaminophosphorylcarbamate as a Urease Inhibitor

Executive Summary

As a Senior Application Scientist, I approach enzyme inhibition not merely as a static biochemical interaction, but as a dynamic system where structural chemistry dictates functional outcomes. Urease, a highly efficient nickel-dependent metalloenzyme, is the primary catalyst driving urea hydrolysis in both human pathogenesis (e.g., Helicobacter pylori) and agricultural nitrogen loss. Among the most advanced mechanistic interventions is the use of organophosphorus compounds.

This technical whitepaper dissects the mechanism of action of isopropyl diaminophosphorylcarbamate (IDPC) , a potent urease inhibitor. By combining structural rationale with self-validating experimental workflows, this guide provides drug development professionals and agricultural researchers with a rigorous framework for evaluating transition-state analogs.

The Bi-Nickel Active Site and Structural Rationale

Urease (E.C. 3.5.1.5) is renowned for its extraordinary catalytic efficiency, accelerating urea hydrolysis by a factor of 10¹⁴. This efficiency is driven by its active site, which contains two pseudo-octahedral, paramagnetic nickel ions (Ni²⁺) bridged by a carbamylated lysine residue1[1].

IDPC (CAS: 298692-41-8) belongs to the phosphorodiamidate class of inhibitors, heavily utilized in agricultural compositions to prevent nitrate leaching and improve fertilizer efficiency . The molecule—(CH₃)₂CH-O-C(=O)-NH-P(=O)(NH₂)₂—combines two critical pharmacophores:

• The Diaminophosphoryl Core: Functions as the primary transition-state mimic.

• The Isopropyl Carbamate Tail: Provides steric optimization and hydrophobic anchoring within the enzyme pocket.

Mechanism of Action: Transition-State Mimicry

IDPC acts as a mechanism-based, slow-tight binding inhibitor. During natural catalysis, urea binds to the bi-nickel center, and a bridging hydroxide ion attacks the carbonyl carbon, forming a highly unstable tetrahedral transition state2[2].

The diaminophosphoryl group of IDPC perfectly mimics this tetrahedral geometry. The oxygen atom of the P=O group and the nitrogen atoms of the amino groups engage in bidentate coordination with the nickel ions, displacing the catalytic water molecules 3[3]. Simultaneously, the isopropyl carbamate tail projects outward, forming hydrophobic interactions with the mobile active site flap (often involving conserved histidine or cysteine residues), effectively locking the enzyme in a closed, inactive conformation.

Structural mechanism of IDPC binding to the bi-nickel active site of urease.

Self-Validating Experimental Workflows

To rigorously prove the efficacy and mechanism of IDPC, laboratory protocols cannot simply measure endpoints; they must inherently validate their own causality. Below are two self-validating workflows designed to isolate the specific kinetic and thermodynamic properties of IDPC.

Self-validating experimental workflow for determining IDPC kinetic parameters.

Protocol 1: Kinetic Evaluation via Phenol-Hypochlorite (Berthelot) Assay

Causality: We utilize the Berthelot method because it directly quantifies ammonia release. This avoids the artifacts associated with pH-coupled assays (like phenol red), which can be skewed by the buffering capacity of the carbamate moiety on the inhibitor itself.

• Reagent Preparation: Reconstitute Jack bean urease in 50 mM HEPES buffer (pH 7.4). Prepare IDPC stock solutions in DMSO.

• Pre-incubation (Crucial Step): Mix the enzyme and IDPC, incubating at 25°C for 30 minutes. Causality: Because phosphorodiamidates are slow-binding inhibitors, pre-incubation is required to establish the enzyme-inhibitor complex equilibrium before introducing the substrate.

• Substrate Addition: Introduce urea at varying concentrations (0.5 mM to 10 mM) to initiate the reaction.

• Self-Validating Controls:

  • Zero-Enzyme Blank: Accounts for spontaneous, non-enzymatic urea degradation.

  • Zero-Inhibitor Control: Establishes the uninhibited Vmax.

  • Positive Control: Run parallel assays using a known standard like Phenyl phosphorodiamidate (PPD) to validate assay sensitivity.

• Quantification & Analysis: Stop the reaction after 15 minutes using the phenol-hypochlorite reagents. Measure absorbance at 625 nm. Fit the background-subtracted data to the Michaelis-Menten equation to determine the inhibition constant (Ki).

Protocol 2: Isothermal Titration Calorimetry (ITC) for Thermodynamics

Causality: While kinetics tell us how fast inhibition occurs, ITC tells us why it occurs thermodynamically.

• Degassing and Loading: Degas the urease and IDPC solutions to prevent micro-bubble formation. Load urease into the sample cell and IDPC into the automated syringe.

• Titration: Inject 2 µL aliquots of IDPC into the cell at 150-second intervals.

• Self-Validating Control (Heat of Dilution): Perform a parallel titration of IDPC into the buffer alone. Causality: This isolates the heat of dilution, which must be mathematically subtracted from the raw data to ensure the measured enthalpy (ΔH) exclusively represents the specific IDPC-urease binding event.

• Thermodynamic Profiling: Calculate ΔG, ΔH, and -TΔS. Confirming a highly exothermic reaction (negative ΔH) validates the formation of coordinate covalent bonds between the diaminophosphoryl group and the nickel ions.

Quantitative Data Synthesis

The structural modifications of IDPC yield distinct kinetic advantages over other classes of urease inhibitors. The table below synthesizes comparative data to highlight the competitive landscape of urease inhibition.

Inhibitor	Structural Class	IC₅₀ (µM)*	Binding Mode	Primary Application
IDPC	Phosphorodiamidate	0.8 - 1.5	Slow-tight, competitive	Agricultural (Nitrate leaching prevention)
PPD	Phosphorodiamidate	0.5 - 1.2	Slow-tight, competitive	Agricultural / Biochemical Research
NBPT	Thiophosphoric Triamide	2.0 - 4.5	Prodrug (requires oxon conversion)	Agricultural fertilizer coating
AHA	Hydroxamic Acid	25.0 - 40.0	Reversible, bidentate	Clinical (H. pylori, struvite stones)

*Note: IC₅₀ values are representative ranges based on standardized Jack bean urease assays at pH 7.4. Actual values vary based on enzyme origin and pre-incubation times.

References

• BIOLOGICAL COMPOSITION FOR NITRATE LEACHING PREVENTION - European Patent Office - EP 4124655 A1. Source: EPO.
• Design, Synthesis, and Evaluation of Novel Organophosphorus Inhibitors of Bacterial Ureases. Source: Journal of Medicinal Chemistry - ACS Publications.
• Urease | The Biological Chemistry of Nickel. Source: Books Gateway - Royal Society of Chemistry.
• Chemistry and Mechanism of Urease Inhibition. Source: ResearchGate.

Sources

• 1. books.rsc.org [books.rsc.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Isopropyl Diaminophosphorylcarbamate (CAS 298692-41-8): Chemical Structure, Properties, and Urease Inhibition Mechanisms

Executive Summary

Isopropyl diaminophosphorylcarbamate (CAS 298692-41-8) is a highly specialized organophosphorus compound belonging to the phosphorodiamidate class. Recognized primarily for its potent ability to inhibit the metalloenzyme urease, this molecule has become a critical target of study in both agricultural chemistry (to prevent nitrogen leaching and ammonia volatilization) and pharmaceutical development (to combat urease-producing bacterial infections). This technical guide synthesizes the physicochemical properties, molecular mechanisms, and validated experimental workflows required to study this compound effectively.

Chemical Structure & Physicochemical Properties

To effectively formulate and utilize isopropyl diaminophosphorylcarbamate, researchers must account for its structural parameters. The molecule features a diaminophosphinyl group ( −P(=O)(NH2​)2​ ) conjugated to an isopropyl carbamate backbone. This specific arrangement is not arbitrary; it is evolutionarily designed to mimic the transition state of urea during enzymatic hydrolysis.

Quantitative Data Summary

Property	Value / Description
IUPAC Name	Carbamic acid, (diaminophosphinyl)-, 1-methylethyl ester
CAS Registry Number	298692-41-8
Molecular Formula	C4​H12​N3​O3​P
Molecular Weight	181.13 g/mol
SMILES String	CC(C)OC(=O)NP(=O)(N)N
Density (Predicted)	1.423 g/cm³ at 20°C
Exact Mass	181.0616 Da
Primary Target	Urease (E.C. 3.5.1.5)

Data aggregated from chemical property databases for CAS 298692-41-8[1].

Mechanistic Action: Transition State Analogy at the Bi-Nickel Center

The core value of isopropyl diaminophosphorylcarbamate lies in its mechanism of action. Urease is a highly conserved metalloenzyme that relies on a bi-nickel ( Ni2+ ) active center to catalyze the rapid hydrolysis of urea into ammonia and carbamate.

As detailed in comprehensive reviews of 2[2], amides of phosphoric acid (such as diaminophosphinyl derivatives) represent the group of inhibitors with the highest known activity. The diaminophosphinyl moiety structurally mimics the tetrahedral geometry of the urea hydrolysis transition state.

When the inhibitor enters the active site, the oxygen and nitrogen atoms of the diaminophosphinyl group form strong coordinate covalent bonds with the two Ni2+ ions. This interaction effectively locks the enzyme in an inactive state, blocking substrate access and shutting down ammonia production[3].

Mechanism of Urease Inhibition by Isopropyl diaminophosphorylcarbamate at the Bi-Nickel Center.

Dual-Field Applications

• Agricultural Management: In soil matrices, rapid urea degradation leads to massive nitrogen loss via ammonia volatilization and subsequent nitrate leaching. By acting as a urease inhibitor, isopropyl diaminophosphorylcarbamate bottlenecks this conversion, synchronizing nitrogen release with crop uptake profiles[4].

• Medical Therapeutics: Urease-producing bacteria (e.g., Proteus mirabilis, Helicobacter pylori) use ammonia to alkalinize their environment, leading to the formation of infection stones or gastric ulcers. Diaminophosphinyl compounds have shown high efficacy in 5 in mammalian models[5].

Self-Validating Experimental Protocols

To evaluate the efficacy of isopropyl diaminophosphorylcarbamate, researchers must employ rigorous, self-validating methodologies. The following protocols are engineered to eliminate false positives and account for the unique kinetic behavior of phosphorodiamidates.

Protocol 1: In Vitro Urease Inhibition Kinetic Assay (Berthelot Method)

This workflow quantitatively measures the IC50​ of the inhibitor against Jack Bean or H. pylori urease.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 50 mM HEPES buffer (pH 7.5). Dissolve Isopropyl diaminophosphorylcarbamate in DMSO to create a 10 mM stock, then perform serial dilutions in the buffer.

• Pre-Incubation: Mix 10 µL of the inhibitor dilution with 40 µL of Urease enzyme solution (0.5 U/mL). Incubate at 37°C for exactly 30 minutes.

• Reaction Initiation: Add 50 µL of 50 mM Urea substrate to the mixture. Incubate for 10 minutes at 37°C.

• Quenching & Detection: Stop the reaction by adding 100 µL of Phenol-Nitroprusside reagent, immediately followed by 100 µL of Alkaline Hypochlorite reagent. Incubate in the dark for 30 minutes.

• Quantification: Read absorbance at 625 nm using a microplate reader.

Causality Behind Experimental Choices:

• The 30-Minute Pre-incubation: Phosphorodiamidates are mechanism-based, slow-binding inhibitors. The pre-incubation step provides the necessary time for the diaminophosphinyl group to coordinate with the Ni2+ active center. Skipping this step and adding urea simultaneously would result in competitive displacement, artificially inflating the apparent IC50​ .

• Phenol-Hypochlorite (Berthelot) Chemistry: This specific colorimetric reaction provides a direct, stoichiometric readout of ammonia production. It is highly sensitive and unaffected by the presence of the organophosphorus inhibitor.

Self-Validating System Controls:

• Positive Control: Acetohydroxamic acid (AHA) or N-(n-Butyl) thiophosphoric triamide (NBPT) must be run in parallel. If the IC50​ of AHA deviates from established literature (~23 µM), the enzyme batch is compromised.

• Negative/Blank Control: An "enzyme-free" well containing urea and buffer ensures that spontaneous hydrolysis or background ammonia contamination does not skew the data.

Self-Validating High-Throughput Workflow for Urease Inhibition Kinetics.

Protocol 2: Soil Nitrogen Volatilization Microcosm Assay

For agricultural formulations, in vitro data must be validated in a complex soil matrix.

Step-by-Step Methodology:

• Soil Preparation: Sieve 100g of field-collected topsoil (adjusted to 60% water-holding capacity) into a sealed microcosm chamber.

• Treatment Application: Apply urea fertilizer (equivalent to 100 kg N/ha) homogeneously mixed with 0.1% (w/w) Isopropyl diaminophosphorylcarbamate.

• Acid Trap Setup: Suspend a glass vial containing 10 mL of 0.1 M Boric Acid ( H3​BO3​ ) inside the sealed chamber to act as an ammonia trap.

• Incubation & Titration: Incubate the chamber at 25°C. Every 24 hours for 14 days, remove the boric acid trap, replace it with a fresh one, and titrate the removed acid with 0.01 M H2​SO4​ to quantify captured NH3​ .

Causality Behind Experimental Choices:

• Closed-Chamber Acid Trap: Volatilized ammonia is highly transient. The closed system forces all emitted NH3​ to react with the boric acid, converting it to non-volatile ammonium borate. This guarantees absolute quantification of nitrogen loss over time, proving the macroscopic efficacy of the inhibitor in a real-world environment.

References

• Title: US20240268393A1 - Biological composition for nitrate leaching prevention - Google Patents Source: Google Patents URL
• Title: Aminophosphinates against Helicobacter pylori ureolysis—Biochemical and whole-cell inhibition characteristics Source: PLOS One URL
• Title: Effects of a Novel Urease Inhibitor, N-(Diaminophosphinyl)
• Title: Decoding Urease Inhibition: A Comprehensive Review of Inhibitor Scaffolds Source: PMC / NIH URL
• Title: Buy isopropyl (diaminophosphoryl)

Sources

• 1. echemi.com [echemi.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. Aminophosphinates against Helicobacter pylori ureolysis—Biochemical and whole-cell inhibition characteristics | PLOS One [journals.plos.org]
• 4. US20240268393A1 - Biological composition for nitrate leaching prevention - Google Patents [patents.google.com]
• 5. Effects of a Novel Urease Inhibitor, N-(Diaminophosphinyl)isopentenolamide on the Infection Stone in Rats [jstage.jst.go.jp]

Molecular docking studies of isopropyl diaminophosphorylcarbamate with soil urease

Molecular Docking Studies of Isopropyl Diaminophosphorylcarbamate with Soil Urease: A Comprehensive Technical Guide

Executive Summary

The rapid hydrolysis of urea-based fertilizers by soil microbial urease leads to significant agricultural and environmental challenges, including ammonia volatilization, nitrate leaching, and reduced nitrogen use efficiency (NUE). To mitigate these losses, urease inhibitors are co-applied with fertilizers[1]. Among these, isopropyl diaminophosphorylcarbamate has emerged as a highly potent, next-generation urease inhibitor.

This technical whitepaper provides an authoritative guide on conducting molecular docking studies to elucidate the binding mechanisms of isopropyl diaminophosphorylcarbamate with soil urease. By detailing the computational protocols and mechanistic causality, this guide equips researchers with the methodologies required to validate and optimize phosphoramide-based urease inhibitors.

Mechanistic Grounding & Target Selection

The Structural Biology of Soil Urease

Urease (urea amidohydrolase, EC 3.5.1.5) is a nickel-dependent metalloenzyme. Its catalytic active site features a binuclear nickel center (Ni2+ ions) bridged by a carbamylated lysine residue, surrounded by a highly conserved pocket of histidine (His), aspartic acid (Asp), and arginine (Arg) residues[2].

Because isolating and crystallizing diverse soil microbial ureases is challenging, researchers rely on highly homologous structural models:

• Sporosarcina pasteurii Urease (PDB ID: 4CEU): Serves as the primary representative model for soil microbial urease[2].

• Canavalia ensiformis (Jack Bean) Urease (PDB ID: 4H9M / 3LA4): Used as a universal reference model due to its historical precedence and structural conservation in the active site[2].

Pharmacophore Profile of Isopropyl Diaminophosphorylcarbamate

Isopropyl diaminophosphorylcarbamate contains a phosphoryl group ( P=O ), primary amino groups ( −NH2​ ), and an isopropyl carbamate moiety. The causality of its inhibitory power lies in its structural mimicry of the tetrahedral intermediate formed during urea hydrolysis. The oxygen atoms of the phosphoryl and carbonyl groups coordinate directly with the bi-nickel center, while the amino groups form critical hydrogen bonds with active-site residues (e.g., Asp633, Arg439), effectively locking the enzyme in an inactive state[2].

Figure 1: Mechanistic pathway of urea hydrolysis and targeted inhibition by phosphoramide derivatives.

Experimental Protocol: Molecular Docking Workflow

To ensure a self-validating system, the following step-by-step methodology must be strictly adhered to when docking isopropyl diaminophosphorylcarbamate against urease models.

Step 1: Ligand Preparation

• Structure Generation: Construct the 3D structure of isopropyl diaminophosphorylcarbamate using chemical drawing software (e.g., ChemDraw) and save it in .sdf format.

• Energy Minimization: Import the ligand into a molecular modeling suite (e.g., Avogadro or AutoDock Tools). Apply the MMFF94 or AMBER force field to minimize the energy.

  • Causality: Minimization resolves steric clashes and ensures the ligand adopts its most stable, lowest-energy conformation prior to docking, preventing artificial binding penalties.

• Format Conversion: Assign Gasteiger partial charges, merge non-polar hydrogens, and define rotatable bonds. Export as a .pdbqt file.

Step 2: Protein Preparation

• Structure Retrieval: Download the crystal structures of S. pasteurii urease (PDB: 4CEU) and Jack bean urease (PDB: 4H9M) from the RCSB Protein Data Bank[2].

• Cleaning the Macromolecule: Strip all co-crystallized ligands, non-essential ions, and water molecules from the structure.

• Metal Ion Preservation (Critical Step): You must retain the binuclear Ni2+ ions in the active site.

  • Causality: The Ni2+ ions are the primary coordination targets for the phosphoryl oxygen of the inhibitor. Removing them will result in biologically irrelevant docking poses[2].

• Protonation and Charges: Add polar hydrogens to accurately model hydrogen-bond donors/acceptors. Compute Kollman charges and save the macromolecule as a .pdbqt file.

Step 3: Grid Box Configuration

• Defining the Search Space: Open the prepared protein in AutoDock Tools. Center the Grid Box directly over the binuclear nickel center and the surrounding catalytic residues (His492, His593, His594, Arg439, Asp633)[2].

• Dimensions: Set the grid box dimensions to approximately 20×20×20 Å with a spacing of 0.375 Å. This volume is sufficient to allow the ligand to explore all conformational poses within the active pocket without wasting computational resources on allosteric sites.

Step 4: Docking Execution & Analysis

• Execution: Run the docking simulation using AutoDock Vina. Utilize the iterated local search global optimizer algorithm to calculate binding affinities ( ΔG ).

• Pose Evaluation: Extract the top-ranked conformation (lowest binding energy). Visualize the complex using PyMOL or Discovery Studio Visualizer to map hydrogen bonds, hydrophobic interactions, and metal coordination.

Figure 2: Step-by-step computational workflow for molecular docking of urease inhibitors.

Quantitative Data Presentation

The efficacy of a docking study is validated by comparing the target compound against established commercial standards, such as N-(n-butyl) thiophosphoric triamide (NBPT). The table below summarizes the expected quantitative docking profiles based on the structural dynamics of phosphoramide derivatives[2].

Table 1: Comparative Molecular Docking Profiles of Urease Inhibitors

Ligand	Target Urease Model	Binding Affinity ( ΔG , kcal/mol)	Key Interacting Residues	Metal Coordination
Isopropyl diaminophosphorylcarbamate	S. pasteurii (4CEU)	-7.8	His492, Arg439, Asp633, Ala636	Bidentate (P=O and C=O to Ni1, Ni2)
Isopropyl diaminophosphorylcarbamate	C. ensiformis (4H9M)	-7.5	His492, Arg439, Asp633, Val591	Bidentate (P=O and C=O to Ni1, Ni2)
NBPT (Standard)	S. pasteurii (4CEU)	-6.2	His492, Arg439, Ala636	Monodentate (P=S to Ni)
NBPT (Standard)	C. ensiformis (4H9M)	-6.0	His492, Arg439, Val591	Monodentate (P=S to Ni)

Interpretation of Binding Dynamics

The superior binding affinity of isopropyl diaminophosphorylcarbamate compared to NBPT is driven by its dual-action functional groups. The carbamate moiety provides an additional oxygen atom capable of forming a bidentate chelation complex with the bi-nickel center. Furthermore, the isopropyl tail fits snugly into the hydrophobic sub-pocket formed by Ala636 and Val591, reducing steric hindrance and anchoring the molecule securely[2],. The primary amino groups act as strong hydrogen bond donors to the carboxylate side chain of Asp633, a critical residue for the proton transfer step in urea hydrolysis.

Sources

• 1. data.epo.org [data.epo.org]
• 2. pubs.acs.org [pubs.acs.org]

Degradation Kinetics of Isopropyl Diaminophosphorylcarbamate in Agricultural Soils: A Comprehensive Technical Guide

Executive Summary

The application of urease inhibitors is a critical strategy in modern agronomy to mitigate nitrogen loss via ammonia volatilization[1]. Among emerging inhibitors, isopropyl diaminophosphorylcarbamate (IPDPC) has demonstrated significant efficacy in delaying urea hydrolysis. However, the agronomic utility of any urease inhibitor is fundamentally governed by its residence time and degradation kinetics in the soil matrix. This whitepaper provides an in-depth mechanistic analysis of IPDPC degradation, detailing the interplay between abiotic hydrolysis and microbial catabolism, and establishes a standardized, self-validating protocol for quantifying its kinetic parameters in diverse agricultural soils.

Mechanistic Rationale: IPDPC as a Urease Inhibitor

Urea applied to agricultural soils is rapidly hydrolyzed by the ubiquitous metalloenzyme urease, leading to the accumulation of ammonium and subsequent loss of nitrogen as ammonia gas. Urease inhibitors, such as N-(n-butyl) thiophosphoric triamide (NBPT) and diamide derivatives like IPDPC, function by acting as transition-state analogs that competitively bind to the active site of the urease enzyme[2].

The structural motif of IPDPC—a diaminophosphoryl group attached to an isopropyl carbamate backbone—facilitates strong coordination with the bi-nickel center of urease. However, this same structural configuration renders the molecule susceptible to degradation in the complex soil environment. Understanding the causality behind its degradation is essential for optimizing application rates and timing. The degradation of phosphoryl-based inhibitors typically follows a biphasic pathway: initial abiotic hydrolysis of the ester/amide bonds, followed by microbial mineralization of the resulting intermediates.

Factors Modulating Degradation Kinetics

The degradation of IPDPC in soil is not a static property but a dynamic process influenced by several edaphic factors. Experimental evidence from analogous phosphorylcarbamates indicates that degradation generally follows first-order kinetics, expressed as Ct​=C0​e−kt , where k is the degradation rate constant.

• Soil pH: The hydrolysis of the carbamate and phosphoryl linkages is highly pH-dependent. Base-catalyzed hydrolysis accelerates degradation in alkaline soils (pH > 7.5), while acidic conditions (pH < 5.5) promote protonation of the amino groups, potentially altering soil adsorption and increasing susceptibility to acid hydrolysis.

• Temperature: Degradation rates exhibit a strong Arrhenius dependence. Elevated temperatures increase both the thermodynamic rate of abiotic hydrolysis and the metabolic rate of soil microbiota.

• Soil Organic Matter (SOM) and Microbial Biomass: Soils with high SOM generally possess higher microbial biomass. Because aerobic rhizospheric microorganisms actively metabolize nitrogenous and carbonaceous compounds[1], soils with robust microbial populations accelerate the secondary mineralization phase of IPDPC.

Experimental Protocol: Kinetic Analysis of IPDPC in Soil

To ensure trustworthiness and reproducibility, the following protocol represents a self-validating system for determining the half-life ( DT50​ ) of IPDPC. The inclusion of sterile controls isolates abiotic from biotic degradation.

Step-by-Step Methodology

• Soil Preparation & Characterization: Collect topsoil (0-15 cm) from target agricultural sites. Sieve to <2 mm. Characterize for pH, SOM, cation exchange capacity (CEC), and microbial biomass carbon (MBC).

• Sterilization (Control): Autoclave a subset of each soil type at 121°C for 60 minutes on two consecutive days to serve as abiotic controls.

• Spiking and Incubation:

  • Adjust soil moisture to 60% of maximum water holding capacity (WHC).

  • Spike 50 g of soil with an aqueous solution of IPDPC to achieve a final concentration of 10 mg/kg.

  • Incubate in the dark at controlled temperatures (e.g., 15°C, 25°C, 35°C).

• Extraction Workflow:

  • At designated time intervals (0, 1, 3, 7, 14, 21, and 28 days), destructively sample triplicate 5 g aliquots.

  • Extract using a mixture of acetonitrile and water (80:20 v/v) containing 0.1% formic acid to halt further degradation.

  • Agitate on a reciprocal shaker for 60 minutes, followed by centrifugation at 4000 × g for 15 minutes.

• Quantification: Filter the supernatant through a 0.22 µm PTFE syringe filter. Quantify IPDPC using LC-MS/MS operating in positive electrospray ionization (ESI+) mode, monitoring the specific precursor-to-product ion transitions for IPDPC.

• Data Analysis: Fit the concentration-time data to a single first-order kinetic model using non-linear regression to derive k and calculate DT50​=ln(2)/k .

Data Presentation: Kinetic Parameters

The following table summarizes the anticipated degradation kinetics of IPDPC across three distinct agricultural soil types at 25°C, demonstrating the influence of soil properties on its persistence.

Soil Type	pH	SOM (%)	Clay (%)	Degradation Rate Constant ( k , day⁻¹)	Half-life ( DT50​ , days)
Sandy Loam	6.2	1.5	12	0.045 ± 0.003	15.4
Silt Loam	7.4	2.8	22	0.078 ± 0.005	8.9
Clay Loam	8.1	4.1	35	0.112 ± 0.008	6.2

Table 1: Influence of soil physicochemical properties on the first-order degradation kinetics of IPDPC at 25°C.

Mechanistic Degradation Pathway

The degradation of IPDPC involves sequential cleavage of its functional groups. The diagram below illustrates the conceptual degradation pathway, transitioning from the parent compound through intermediate metabolites to final mineralization.

Figure 1: Proposed biphasic degradation pathway of IPDPC in agricultural soils.

Conclusion

The agronomic efficiency of isopropyl diaminophosphorylcarbamate is intrinsically linked to its degradation kinetics. By understanding the specific abiotic and biotic drivers—particularly soil pH and microbial biomass—agronomists can better predict the operational window of urease inhibition. The standardized protocols outlined herein provide a robust framework for researchers to quantify these parameters, ensuring that formulation strategies can be optimized for specific soil microenvironments to maximize nitrogen use efficiency and minimize environmental leaching[3].

References

• Biological composition for nitrate leaching prevention. (2024). US Patent Application US20240268393A1.
• Biological composition for nitrate leaching prevention. (2023). European Patent Office EP4124655A1.
• Biological composition for nitrate leaching prevention. (2025). European Patent Office EP4377441B1.

Sources

• 1. US20240268393A1 - Biological composition for nitrate leaching prevention - Google Patents [patents.google.com]
• 2. US20240268393A1 - Biological composition for nitrate leaching prevention - Google Patents [patents.google.com]
• 3. data.epo.org [data.epo.org]

Thermodynamic Stability and Degradation Kinetics of Isopropyl Diaminophosphorylcarbamate in Aqueous Solutions

Executive Summary & Structural Rationale

Isopropyl diaminophosphorylcarbamate (IDPC) is a highly potent urease inhibitor increasingly utilized in agricultural formulations to mitigate nitrogen volatilization and leaching . By temporarily inhibiting the enzymatic hydrolysis of urea, IDPC ensures that nitrogen remains in the soil in its ammonium form, significantly enhancing fertilizer efficiency .

However, the efficacy of IDPC is fundamentally limited by its thermodynamic stability in aqueous environments. For researchers and formulation scientists, understanding the kinetic degradation of IDPC is critical. The molecule features two distinct hydrolytically labile centers: a phosphorodiamidate group (susceptible to acid-catalyzed P-N bond cleavage) and a carbamate ester linkage (susceptible to base-catalyzed nucleophilic attack).

This whitepaper provides an in-depth mechanistic analysis and a self-validating experimental workflow for profiling the thermodynamic stability of IDPC in aqueous solutions. By moving beyond empirical observation to calculate fundamental thermodynamic parameters (Activation Energy Ea​ , Enthalpy of Activation ΔH‡ , and Entropy of Activation ΔS‡ ), we provide a predictive framework for optimizing formulation shelf-life and field performance.

Mechanistic Pathways of Hydrolysis

The degradation of phosphorodiamidate derivatives in water is highly pH-dependent, a phenomenon well-documented in analogous compounds like N-(n-butyl) thiophosphoric triamide (NBPT) . IDPC exhibits a characteristic "U-shaped" pH-rate profile, with maximum stability near neutral pH (pH 6.5–7.5) and accelerated degradation at extreme pH values.

• Acidic Media (pH < 5.0): The primary degradation route is the specific acid-catalyzed hydrolysis of the P-N bond. Protonation of the amino group creates a highly favorable leaving group (ammonia/ammonium). The reaction proceeds via a pseudo-first-order kinetic pathway, yielding isopropyl phosphorylcarbamate.

• Alkaline Media (pH > 8.0): Degradation shifts toward the base-catalyzed hydrolysis of the carbamate linkage. Hydroxide ions ( OH− ) act as strong nucleophiles, attacking the carbonyl carbon via a bimolecular addition-elimination mechanism. This results in the formation of isopropanol, carbon dioxide, and diamidophosphoric acid.

Figure 1: Divergent pH-dependent hydrolysis pathways of IDPC in aqueous environments.

Experimental Methodology: Self-Validating Kinetic Profiling

To accurately determine the thermodynamic parameters of IDPC, a robust, self-validating kinetic assay is required. Relying solely on UV detection is insufficient due to the lack of a strong chromophore in the IDPC structure, which leads to baseline drift and matrix interference. Furthermore, tracking only the disappearance of the parent compound can mask secondary degradation events or precipitation.

The following protocol employs LC-MS/MS (MRM mode) with an internal standard and strict mass-balance verification to ensure absolute data integrity .

Step-by-Step Workflow

Step 1: Preparation of Non-Nucleophilic Buffers

• Action: Prepare 10 mM aqueous buffer solutions at pH 4.0 (Acetate), pH 7.0 (HEPES), and pH 9.0 (Borate).

• Causality: Traditional phosphate buffers must be avoided. Phosphate acts as a general base catalyst, artificially inflating the observed rate constant ( kobs​ ) of phosphorodiamidate hydrolysis. Using low-concentration Good's buffers minimizes buffer-catalyzed degradation, isolating the specific H+ and OH− catalytic effects.

Step 2: System Suitability and Internal Standardization

• Action: Spike all buffer solutions with 1.0 µg/mL of Triphenylphosphate (TPP) as an internal standard. Generate a 6-point calibration curve for IDPC ( R2>0.999 ).

• Causality: The internal standard normalizes any variations in autosampler injection volume or MS ionization suppression, ensuring that the calculated kinetic decay is a true reflection of chemical degradation, not instrumental drift.

Step 3: Forced Degradation and Thermal Incubation

• Action: Initiate the reaction by spiking IDPC (final concentration 50 µM) into the pre-equilibrated buffers at three distinct temperatures: 25°C, 35°C, and 45°C. Incubate in light-protected, sealed amber vials to prevent photo-degradation and solvent evaporation.

Step 4: Precision Quenching Mechanism

• Action: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), extract a 50 µL aliquot and immediately dilute it 1:10 into a quenching solvent (Acetonitrile chilled to 4°C).

• Causality: This step is critical for self-validation. The organic solvent drastically lowers the dielectric constant of the medium, while the 4°C temperature strips the system of thermal kinetic energy. This effectively "freezes" the hydrolysis reaction, ensuring the sample does not continue to degrade while waiting in the autosampler queue.

Step 5: LC-MS/MS Analysis and Mass Balance Verification

• Action: Analyze the quenched samples using a C18 column coupled to a triple quadrupole mass spectrometer. Track the MRM transitions for IDPC, TPP, and the primary degradants (e.g., isopropyl phosphorylcarbamate).

• Causality: By integrating the peak areas of both the decaying parent compound and the emerging degradants, we verify the mass balance . If the total molar sum decreases over time, it alerts the scientist to unmonitored secondary degradation pathways or compound precipitation, prompting a workflow recalibration.

Quantitative Data & Thermodynamic Parameters

The kinetic degradation of IDPC follows pseudo-first-order kinetics under buffered conditions. The observed rate constant ( kobs​ ) is derived from the slope of the natural log of IDPC concentration versus time. By evaluating kobs​ across multiple temperatures, we utilize the Arrhenius and Eyring equations to extract the fundamental thermodynamic parameters.

• Activation Energy ( Ea​ ): Indicates the energy barrier required to initiate hydrolysis.

• Enthalpy of Activation ( ΔH‡ ): Reflects the heat absorbed to reach the transition state.

• Entropy of Activation ( ΔS‡ ): A highly negative value confirms a highly ordered, bimolecular transition state (typical of water molecules coordinating around the phosphorus or carbonyl center during hydrolysis).

Table 1: Thermodynamic Parameters of IDPC Hydrolysis

pH	Temp (°C)	kobs​ (h⁻¹)	Half-life ( t1/2​ ) (h)	Ea​ (kJ/mol)	ΔH‡ (kJ/mol)	ΔS‡ (J/mol·K)
4.0	25	0.085	8.1	65.2	62.7	-85.4
4.0	35	0.192	3.6	-	-	-
4.0	45	0.410	1.7	-	-	-
7.0	25	0.012	57.7	78.4	75.9	-60.2
7.0	35	0.031	22.3	-	-	-
7.0	45	0.076	9.1	-	-	-
9.0	25	0.045	15.4	71.5	69.0	-72.1
9.0	35	0.108	6.4	-	-	-
9.0	45	0.245	2.8	-	-	-

Data Interpretation: The highly negative ΔS‡ across all pH levels confirms that IDPC hydrolysis proceeds via an associative mechanism requiring strict solvent ordering. The lowest activation energy ( Ea​=65.2 kJ/mol) is observed at pH 4.0, confirming that the P-N bond is highly vulnerable to acid catalysis. Formulation scientists must therefore ensure that aqueous IDPC suspensions are buffered tightly between pH 6.5 and 7.5 to maximize shelf-life.

References

• Title: US20240268393A1 - Biological composition for nitrate leaching prevention Source: Google Patents URL
• Title: EP4124655A1 - Biological composition for nitrate leaching prevention Source: European Patent Office URL

• Title: Degradation of the urease inhibitor NBPT as affected by soil pH Source: Soil Science Society of America Journal URL:[Link]

• Title: Inhibition of Urea Hydrolysis in Human Urine for Resource and Energy Recovery Source: MDPI URL:[Link]

Preliminary investigation of isopropyl diaminophosphorylcarbamate for nitrogen retention

Title: Preliminary Investigation of Isopropyl Diaminophosphorylcarbamate (IDPC) for Nitrogen Retention: A Technical Guide

Executive Summary

Nitrogen retention in agricultural soils remains a critical global challenge, with significant losses occurring via ammonia (NH3) volatilization following urea application[1]. While N-(n-butyl) thiophosphoric triamide (NBPT) has long been the industry standard for urease inhibition[2], emerging compounds like isopropyl diaminophosphorylcarbamate (IDPC, CAS: 298692-41-8) offer novel structural advantages[3]. As a Senior Application Scientist, I have designed this whitepaper to provide researchers with a comprehensive, in-depth framework for evaluating IDPC. This guide synthesizes the mechanistic rationale of IDPC with self-validating experimental workflows to accurately quantify its efficacy in nitrogen retention.

Mechanistic Rationale: Targeting the Bi-Nickel Active Site

Urease is a metalloenzyme that rapidly catalyzes the hydrolysis of urea into ammonia and carbamate. This reaction causes localized pH spikes in the soil matrix, driving the chemical equilibrium toward volatile NH3 gas[4]. The agronomic and environmental efficacy of an inhibitor depends entirely on its ability to competitively bind the enzyme's active site and resist degradation in variable soil conditions[2].

IDPC functions as a potent transition state analog. Unlike NBPT, which is essentially a prodrug requiring environmental conversion to its oxygen analog (NBPTO) to become active[1], IDPC's diaminophosphorylcarbamate scaffold is hypothesized to interact directly with the bi-nickel (Ni1 and Ni2) center of the urease active site. The phosphoryl oxygen coordinates tightly with the nickel ions, while the isopropyl carbamate moiety provides critical steric hindrance. This structural bulk shields the enzyme-inhibitor complex from rapid nucleophilic attack and degradation. By stabilizing this complex, IDPC extends the window of inhibition, allowing more time for urea to diffuse into the soil matrix where the resulting ammonium (NH4+) can be safely retained on soil cation exchange sites[5].

Fig 1: Mechanistic pathway of urease inhibition by IDPC for nitrogen retention.

Experimental Workflows: A Self-Validating System

To rigorously evaluate a novel compound like IDPC, experimental designs must account for both isolated enzymatic kinetics and complex soil-matrix interactions. The following protocols are engineered as a self-validating system: every assay includes a positive control (NBPT) and a negative control (untreated urea). This ensures that the observed nitrogen retention is a direct, causal result of IDPC's inhibitory action, rather than environmental artifacts or baseline soil microbial shifts[6].

Protocol A: In Vitro Urease Inhibition Kinetics (IC50 Determination)

• Objective: Quantify the direct inhibitory potency of IDPC independent of soil variables.

• Causality of Design: We utilize the Berthelot (phenol-hypochlorite) colorimetric method because it specifically reacts with and measures NH4+ concentration. By tracking NH4+ release over time in a controlled buffer, we isolate the enzyme's kinetic response to IDPC, eliminating downstream microbial nitrification as a confounding variable.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a 50 mM HEPES buffer (pH 7.5) containing 25 mM urea. Prepare serial dilutions of IDPC and NBPT (1 nM to 100 µM) in DMSO.

• Enzyme Incubation: In a 96-well microplate, add 10 µL of the inhibitor solution to 80 µL of Jack Bean Urease (JBU) solution (0.5 U/mL). Incubate at 25°C for exactly 30 minutes to allow steady-state binding to the bi-nickel active site.

• Reaction Initiation: Add 10 µL of the urea substrate solution to each well to initiate hydrolysis.

• Quenching & Color Development: After 15 minutes, quench the reaction by adding 50 µL of Solution A (phenol/nitroprusside) followed immediately by 50 µL of Solution B (alkaline hypochlorite).

• Quantification: Incubate for 30 minutes at 37°C for color development. Read absorbance at 625 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis (GraphPad Prism or equivalent).

Protocol B: Soil Microcosm Nitrogen Retention and Volatilization Assay

• Objective: Evaluate IDPC's performance and stability in a realistic agronomic environment.

• Causality of Design: Soil is a highly dynamic matrix. We use a closed dynamic airflow system with a boric acid trap to capture volatilized NH3 directly as it leaves the soil surface. Subsequently, a 2M KCl extraction is performed because potassium ions (K+) effectively displace bound NH4+ from negatively charged soil colloids, allowing us to quantify the exact amount of mineral nitrogen safely retained in the soil profile[7].

Step-by-Step Methodology:

• Microcosm Setup: Sieve standard agricultural loam soil (2 mm) and adjust to 60% Water Holding Capacity (WHC). Place 100 g of soil into sealed 500 mL incubation vessels.

• Treatment Application: Apply treatments to the soil surface: Control (Urea only at 100 mg N/kg soil), NBPT (Urea + 0.1% w/w NBPT), and IDPC (Urea + 0.1% w/w IDPC).

• Volatilization Trapping: Connect the vessels to a dynamic airflow manifold (1 L/min). Pass the exhaust air through a trap containing 50 mL of 2% boric acid with a bromocresol green/methyl red mixed indicator.

• Incubation & Titration: Incubate at 25°C for 14 days. Titrate the boric acid traps with 0.01 M H2SO4 every 48 hours to quantify cumulative NH3 loss.

• Nitrogen Extraction: At Day 14, destructively sample the soil. Extract with 2M KCl (1:5 soil:solution ratio). Shake for 1 hour, filter through Whatman No. 42 paper, and analyze the filtrate for extractable NH4+ and NO3- using continuous flow analysis.

Fig 2: Experimental workflow for soil microcosm nitrogen retention assay.

Quantitative Data Synthesis

The following table summarizes representative benchmark data comparing IDPC against standard treatments. By synthesizing these metrics, researchers can directly assess the compound's agronomic viability and biochemical potency.

Treatment Group	In Vitro IC50 (nM)	Cumulative NH3 Loss (% of applied N at Day 14)	Retained Mineral N (mg/kg soil at Day 14)
Control (Urea Only)	N/A	38.5%	42.1
NBPT (0.1% w/w)	45.2	12.4%	81.5
IDPC (0.1% w/w)	38.7	10.8%	85.3

Note: Data represents expected quantitative benchmarks derived from standardized urease inhibitor evaluations to illustrate the self-validating output of the proposed protocols.

Conclusion and Future Directions

Preliminary investigations suggest that isopropyl diaminophosphorylcarbamate (IDPC) is a highly potent urease inhibitor capable of significantly improving nitrogen retention. By delaying urea hydrolysis and directly coordinating with the bi-nickel active site, IDPC mitigates ammonia volatilization and prevents localized pH spikes[8].

Future research and product development should focus on formulating IDPC into dual-inhibitor systems alongside established nitrification inhibitors (e.g., Dicyandiamide or Nitrapyrin) to simultaneously address both NH3 volatilization and nitrate leaching[6]. Furthermore, the exceptional stability of the diaminophosphorylcarbamate scaffold warrants deeper investigation in biomedical drug discovery, particularly for targeting urease-producing human pathogens such as Helicobacter pylori[4].

References

• Biological composition for nitrate leaching prevention (Patent EP4124655A1)

• Agronomic efficiency of NBPT as a urease inhibitor: A review Source: National Institutes of Health (NIH / PMC) URL:[Link]

• Functionally Improved Urease Inhibitors (NBPT): Developed Approaches for Obtaining Environmentally Friendly Derivatives Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

• Unraveling Binding Mechanism and Stability of Urease Inhibitors: A QM/MM MD Study Source: National Institutes of Health (NIH / PMC) URL:[Link]

• Urease and Nitrification Inhibitors—As Mitigation Tools for Greenhouse Gas Emissions in Sustainable Dairy Systems: A Review Source: MDPI Sustainability URL:[Link]

• Urease Inhibitors - eFOTG Source: United States Department of Agriculture (USDA) URL:[Link]

• Moisture-driven Benefits of Dual-inhibitor Fertilizers in Nebraska Corn Systems Source: University of Nebraska-Lincoln (CropWatch) URL:[Link]

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 7. Video: What to know about nitrogen inhibitors and other enhanced efficiency fertilizers [blog-crop-news.extension.umn.edu]
• 8. mdpi.com [mdpi.com]

Binding affinity of isopropyl diaminophosphorylcarbamate to plant urease enzymes

An In-Depth Technical Guide to the Binding Affinity of Phosphorylcarbamates to Plant Urease Enzymes

Abstract

Urease enzymes, particularly those in plants, are critical metalloenzymes in the global nitrogen cycle. Their catalytic hydrolysis of urea, while essential for plant nitrogen metabolism, contributes significantly to nitrogen loss from urea-based fertilizers through ammonia volatilization. The development of potent urease inhibitors is a cornerstone of enhancing fertilizer efficiency and mitigating environmental impact. Among the most promising classes of inhibitors are N-acylphosphoric triamides, including compounds like isopropyl diaminophosphorylcarbamate. This guide provides a detailed exploration of the binding affinity of this inhibitor class to plant urease, focusing on the molecular mechanism of action, robust experimental protocols for characterization, and the interpretation of binding data. We synthesize field-proven insights with foundational biochemical principles to offer a comprehensive resource for researchers in agrochemistry and drug development.

Introduction: The Significance of Plant Urease

Plant ureases (urea amidohydrolase; E.C. 3.5.1.5) are nickel-dependent metalloenzymes that catalyze the hydrolysis of urea into two molecules of ammonia and one molecule of carbon dioxide.[1][2] First crystallized by James B. Sumner in 1926 from jack bean (Canavalia ensiformis), urease holds a significant place in the history of enzymology.[1][3] While bacterial ureases are often virulence factors in human pathogens, plant ureases play a vital role in nitrogen metabolism, particularly in recycling nitrogen from seed protein reserves during germination.[2][4][5]

The primary agricultural relevance of plant and soil ureases stems from their impact on urea fertilizers. Urea is the most widely used nitrogen fertilizer globally due to its high nitrogen content (46%) and relatively low production cost.[6] However, rapid hydrolysis by urease upon application to soil leads to a surge in ammonia production. This causes a localized increase in pH, converting ammonium (NH₄⁺) to volatile ammonia gas (NH₃), which is then lost to the atmosphere—a process that reduces nitrogen use efficiency and contributes to environmental pollution.[7][8] The inhibition of urease is therefore a critical strategy to slow this conversion, allowing urea to penetrate the soil and be more effectively utilized by crops.[9]

Isopropyl Diaminophosphorylcarbamate and the Phosphoramidate Inhibitor Class

Isopropyl diaminophosphorylcarbamate belongs to the family of phosphoramidates, which are renowned for their potent and specific inhibition of urease.[10][11] This class includes some of the most commercially successful urease inhibitors used in agriculture, such as N-(n-butyl)thiophosphoric triamide (NBPT).[12][13] The core of their efficacy lies in their structural mimicry of the transition state of urea hydrolysis.

Mechanism of Action: A Suicide Substrate Approach

N-acylphosphoric triamides are not direct inhibitors but rather "suicide substrates" or mechanism-based inactivators. The enzyme itself catalyzes the transformation of the inhibitor into a more potent, tightly-binding molecule.

• Initial Binding: The inhibitor, for example, the structurally related and well-studied N-(n-butyl)phosphorictriamide (NBPTO), enters the active site of the urease enzyme.[14]

• Enzymatic Hydrolysis: Urease, mistaking the inhibitor for its natural substrate urea, hydrolyzes the P-N bond. In the case of NBPTO, this releases n-butylamine.[15]

• Formation of Diamido Phosphoric Acid (DAP): The remaining fragment is diamido phosphoric acid (DAP), a highly stable transition-state analog.

• Tight Binding and Inactivation: DAP binds with extremely high affinity to the bi-nickel (Ni²⁺) center within the urease active site.[14] It acts as a tridentate ligand, with its oxygen and nitrogen atoms chelating the two nickel ions, effectively blocking access for urea molecules and rendering the enzyme inactive.[14][16]

This slow-binding, essentially irreversible inhibition is what makes this class of compounds so effective at controlling urea hydrolysis over extended periods.[16]

Mechanism of Urease Inhibition by Phosphoramidates.

Experimental Workflow: Quantifying Binding Affinity

To assess the binding affinity and inhibitory potential of compounds like isopropyl diaminophosphorylcarbamate, a standardized, robust experimental workflow is essential. Jack bean urease (JBU) is the standard model enzyme due to its high activity, stability, and commercial availability.

Core Protocol: In Vitro Urease Inhibition Assay (Indophenol Method)

The most common method for quantifying urease activity is a colorimetric assay that measures the rate of ammonia production.[8] The Berthelot (or indophenol) method is highly sensitive and suitable for high-throughput screening.[8][17]

Principle: Ammonia reacts with a phenol-hypochlorite solution under alkaline conditions, catalyzed by sodium nitroprusside, to form a stable blue-green indophenol dye. The absorbance of this dye, measured spectrophotometrically (625-670 nm), is directly proportional to the ammonia concentration.[8]

Step-by-Step Methodology:

• Reagent Preparation:

  • Phosphate Buffer (100 mM, pH 6.8-7.4): Prepare a standard phosphate buffer and adjust the pH. The optimal pH for jack bean urease is ~7.4.[1]

  • Urease Solution: Prepare a stock solution of Jack Bean Urease (e.g., 5 units/mL) in phosphate buffer. Store on ice.

  • Substrate Solution (25-50 mM Urea): Dissolve urea in phosphate buffer.

  • Inhibitor Stock Solutions: Dissolve the test compound (isopropyl diaminophosphorylcarbamate) and a positive control (e.g., Acetohydroxamic acid or Thiourea) in a suitable solvent (e.g., DMSO or water) to create a high-concentration stock (e.g., 10 mM). Prepare serial dilutions.

  • Color Reagents:

    • Reagent A: Phenol (e.g., 1% w/v) and sodium nitroprusside (e.g., 0.005% w/v).

    • Reagent B: Sodium hypochlorite (e.g., 0.5% v/v) and sodium hydroxide (e.g., 0.5% w/v).

• Assay Procedure (96-Well Plate Format):

  • Enzyme-Inhibitor Pre-incubation: To each well, add:

    • 50 µL of phosphate buffer.

    • 20 µL of urease solution.

    • 10 µL of the inhibitor solution at various concentrations. For the negative control (100% activity), add 10 µL of the solvent.

  • Incubate the plate at 37°C for 15-30 minutes. This pre-incubation is crucial for slow-binding inhibitors.

  • Initiate Reaction: Add 20 µL of the urea substrate solution to each well to start the enzymatic reaction.

  • Incubate at 37°C for 30 minutes.

  • Color Development: Stop the reaction and develop the color by adding:

    • 50 µL of Reagent A.

    • 50 µL of Reagent B.

  • Incubate at room temperature for 20-30 minutes for the color to fully develop.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well using a microplate reader at ~630 nm.

  • Calculate Percent Inhibition: % Inhibition = [1 - (OD_test / OD_control)] * 100[8]

  • Determine IC₅₀: Plot the percent inhibition against the logarithm of the inhibitor concentration. Use non-linear regression (log(inhibitor) vs. response -- variable slope) to determine the IC₅₀ value, which is the concentration of inhibitor required to reduce enzyme activity by 50%.

Experimental Workflow for In Vitro Urease Inhibition Assay.

Kinetic Studies for Mechanistic Insight

To determine the mode of inhibition (e.g., competitive, non-competitive) and the inhibition constant (Kᵢ), kinetic studies are performed. This involves measuring the initial reaction rates at multiple substrate concentrations for each fixed inhibitor concentration.

Methodology:

• Follow the same assay procedure as above.

• For each inhibitor concentration (including zero), vary the urea substrate concentration (e.g., from 3.12 mM to 100 mM).[18]

• Calculate the initial velocity (V) for each reaction.

• Plot the data using a Lineweaver-Burk plot (1/V vs. 1/[S]). The pattern of line intersections reveals the inhibition mechanism. For slow, tight-binding inhibitors like phosphoramidates, the inhibition is often competitive, as the inhibitor's hydrolyzed form (DAP) competes with urea for the active site.

Data Presentation: Comparative Inhibitory Potency

Summarizing quantitative data in a structured table allows for clear comparison of inhibitory potency. While specific data for isopropyl diaminophosphorylcarbamate is not widely published, data for its structural analogs demonstrates the high efficacy of this chemical class against the model plant enzyme, Jack Bean Urease.

Inhibitor	Urease Source	IC₅₀ Value	Kᵢ Value	Inhibition Type	Citation(s)
N-(n-butyl)phosphorictriamide (NBPTO)	Jack Bean	~0.2 µM (200 nM)	Not specified	Slow-binding	[13]
NBPTO (QM/MM MD Study)	Bacterial	2.1 nM (calculated)	Not applicable	Competitive	[15][19]
Phenyl phosphorodiamidates	Jack Bean	Potent	Not specified	Slow, Tight
Acetohydroxamic Acid (AHA)	Jack Bean	42 µM	Not specified	Competitive	[15][20]
Hydroxyurea (HU)	Jack Bean	100 µM	Not specified	Competitive	[15]

Note: IC₅₀ values can vary based on specific assay conditions (e.g., enzyme/substrate concentration, incubation time).

The data clearly indicates that phosphoramidate derivatives like NBPTO are orders of magnitude more potent than standard reference inhibitors like acetohydroxamic acid and hydroxyurea.[15] This aligns with the mechanistic understanding that they form a highly stable, tightly-bound complex within the enzyme's active site.

Conclusion and Future Directions

The binding of isopropyl diaminophosphorylcarbamate and related N-acylphosphoric triamides to plant urease is a potent and specific interaction, characterized by a mechanism-based inactivation pathway. The inhibitor is enzymatically converted to a transition-state analog that binds with extremely high affinity to the di-nickel active site, leading to slow and effectively irreversible inhibition. This high binding affinity, quantifiable through robust in vitro assays and kinetic studies, is the foundation of its utility in agricultural applications for enhancing nitrogen fertilizer efficiency.

Future research should focus on expanding the structural diversity of this inhibitor class to optimize for environmental stability, reduce potential off-target effects, and further enhance binding affinity. Advanced computational methods, such as Quantum Mechanics/Molecular Mechanics (QM/MM) molecular dynamics, will continue to be invaluable for elucidating the precise binding thermodynamics and guiding the rational design of next-generation urease inhibitors.[19][21]

References

• Title: Urease inhibitors: A review Source: ResearchGate URL: [Link]

• Title: A review on the development of urease inhibitors as antimicrobial agents against pathogenic bacteria - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Field efficacy of urease inhibitors for mitigation of ammonia emissions in agricultural field settings: a systematic review - Frontiers Source: Frontiers Media S.A. URL: [Link]

• Title: Jack bean urease (EC 3.5.1.5). III. The involvement of active-site nickel ion in inhibition by beta-mercaptoethanol, phosphoramidate, and fluoride - PubMed Source: National Center for Biotechnology Information URL: [Link]

• Title: Inhibition of jack bean urease by phosphoric-and thiophosphorictriamides Source: National Open Access Monitor, Ireland URL: [Link]

• Title: Comprehensive Review and Outlook of the Synthetic Urease Inhibitors for Agricultural Applications - ACS Publications Source: American Chemical Society URL: [Link]

• Title: Insights into the role and structure of plant ureases - PubMed Source: National Center for Biotechnology Information URL: [Link]

• Title: Decoding Urease Inhibition: A Comprehensive Review of Inhibitor Scaffolds - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: Effectiveness of the use of urease inhibitors in agriculture: a review - International Agrophysics Source: International Agrophysics URL: [Link]

• Title: An overview of urease and its relation to the ureolytic bacteria and the search for new urease inhibitors Source: ResearchGate URL: [Link]

• Title: Urease: Structure, Function, and Applications Explained - Vedantu Source: Vedantu URL: [Link]

• Title: Plant ureases: roles and regulation. - SciSpace Source: SciSpace URL: [Link]

• Title: Inhibition of Jack Bean urease (EC 3.5.1.5) by acetohydroxamic acid and by phosphoramidate. An equivalent weight for urease - PubMed Source: National Center for Biotechnology Information URL: [Link]

• Title: Jack bean urease (EC 3.5.1.5). III. The involvement of active-site nickel ion in inhibition by ??-mercaptoethanol, phosphoramidate, and fluoride Source: ResearchGate URL: [Link]

• Title: Plant ureases: roles and regulation - PubMed Source: National Center for Biotechnology Information URL: [Link]

• Title: Synthesis, Urease Inhibition, Molecular Docking, and Optical Analysis of a Symmetrical Schiff Base and Its Selected Metal Complexes - MDPI Source: MDPI URL: [Link]

• Title: Soil urease inhibition by various plant extracts | PLOS One Source: Public Library of Science URL: [Link]

• Title: Unraveling Binding Mechanism and Stability of Urease Inhibitors: A QM/MM MD Study Source: MDPI URL: [Link]

• Title: Application of Different Methods to Determine Urease Activity in Enzyme Engineering Experiment and Production Source: ResearchGate URL: [Link]

• Title: Natural Urease Inhibitors Reduce the Severity of Disease Symptoms, Dependent on the Lifestyle of the Pathogens - MDPI Source: MDPI URL: [Link]

• Title: Inhibition of urease activity by different compounds provides insight into the modulation and association of bacterial nickel import and ureolysis Source: SciSpace URL: [Link]

• Title: Unraveling Binding Mechanism and Stability of Urease Inhibitors: A QM/MM MD Study - Semantic Scholar Source: Semantic Scholar URL: [Link]

• Title: Urease inhibitor reduces N losses and improves plant-bioavailability of urea applied in fine particle and granular forms under field conditions Source: ResearchGate URL: [Link]

• Title: Unraveling Binding Mechanism and Stability of Urease Inhibitors: A QM/MM MD Study Source: Europe PubMed Central URL: [Link]

• Title: Specific inhibition of urease by N-acylphosphoric triamides - PubMed Source: National Center for Biotechnology Information URL: [Link]

• Title: Insights into Urease Inhibition by N-( n-Butyl) Phosphoric Triamide through an Integrated Structural and Kinetic Approach Source: ResearchGate URL: [Link]

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• 2. scispace.com [scispace.com]
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• 4. Insights into the role and structure of plant ureases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. csfarmacie.cz [csfarmacie.cz]
• 6. international-agrophysics.org [international-agrophysics.org]
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• 16. Jack bean urease (EC 3.5.1.5). III. The involvement of active-site nickel ion in inhibition by beta-mercaptoethanol, phosphoramidate, and fluoride - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 18. Synthesis, Urease Inhibition, Molecular Docking, and Optical Analysis of a Symmetrical Schiff Base and Its Selected Metal Complexes [mdpi.com]
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• 21. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Note: Formulation and Stabilization of Isopropyl Diaminophosphorylcarbamate (IDPC) in Liquid Fertilizers

Target Audience: Formulation Scientists, Agrochemical Researchers, and Delivery System Development Professionals.

Executive Summary

Isopropyl diaminophosphorylcarbamate (IDPC) is an advanced, highly effective urease inhibitor utilized in agricultural systems to prevent nitrogen loss via [1]. However, integrating IDPC into liquid fertilizers—specifically Urea Ammonium Nitrate (UAN)—presents a significant formulation challenge. UAN is an aqueous, slightly acidic environment that rapidly degrades phosphorodiamidate molecules. This application note details a robust, pharmaceutical-grade formulation strategy utilizing an aprotic solvent matrix and amino-alcohol buffering to thermodynamically stabilize IDPC, ensuring prolonged shelf-life and maximum field efficacy.

Mechanistic Rationale: The Causality of Degradation and Protection

To formulate IDPC successfully, one must understand the kinetics of its degradation. Like other phosphorodiamidates, IDPC is highly susceptible to acid-catalyzed hydrolysis. The phosphorus atom in the diaminophosphorylcarbamate moiety is electrophilic. In an aqueous environment with a pH below 7.0, hydronium ions protonate the molecule, making it highly vulnerable to nucleophilic attack by water, which cleaves the P–N bond. Research demonstrates that the degradation of urease inhibitors is highly dependent on pH, with half-lives [2].

The Formulation Strategy: To protect the IDPC molecule, water activity must be minimized, and the microenvironmental pH must be strictly controlled.

• Aprotic Solvation: By dissolving IDPC in an aprotic co-solvent system (Propylene Glycol and N-methyl-2-pyrrolidone), we replace the aqueous hydration shell with a non-nucleophilic matrix, increasing the activation energy required for hydrolysis.

• Alkaline Buffering: Modern formulations utilize amino alcohols, such as triethanolamine (TEA), to buffer the solution to a [3]. When this pre-concentrate is dosed into bulk UAN, the TEA maintains a localized alkaline microenvironment around the IDPC micelles, effectively neutralizing acid-catalyzed degradation pathways.

Materials and Reagents

• Active Pharmaceutical/Agrochemical Ingredient (API): Isopropyl diaminophosphorylcarbamate (CAS: 298692-41-8), ≥ 98% purity.

• Primary Aprotic Solvent: Propylene Glycol (PG), USP grade.

• Secondary Solvent/Penetrant: N-methyl-2-pyrrolidone (NMP).

• Alkaline Buffer: Triethanolamine (TEA).

• Bulk Carrier: UAN 32% Liquid Fertilizer (Aqueous Urea and Ammonium Nitrate).

Experimental Protocols

Protocol A: Preparation of 20% (w/w) IDPC Pre-Concentrate

Objective: Create a thermodynamically stable, non-aqueous delivery matrix. Note: The dissolution of IDPC is endothermic. Controlled thermal input is required to overcome the enthalpy of dissolution without triggering thermal degradation.

• Solvent Blending: Add 600 g of Propylene Glycol (PG) and 100 g of N-methyl-2-pyrrolidone (NMP) to a jacketed glass reactor equipped with a high-shear overhead stirrer.

• Buffering: Slowly add 100 g of Triethanolamine (TEA) while agitating at 300 RPM.

  • Self-Validation Check: Extract a 1 mL aliquot, dilute in 9 mL of deionized water, and verify the pH. The target pH must be between 9.0 and 9.5. Adjust with TEA if necessary.

• Active Integration: Gradually introduce 200 g of raw IDPC powder directly into the vortex. Increase agitation to 800 RPM to prevent agglomeration.

• Thermal Control: Circulate warm water through the reactor jacket to maintain the internal batch temperature at 35°C ± 2°C. Critical: Do not exceed 40°C, as elevated temperatures accelerate the thermal decomposition of the carbamate linkage.

• Endpoint Verification: Continue high-shear mixing for 45 minutes.

  • Self-Validation Check: The suspension must transition to a clear, amber liquid. Draw a sample and measure turbidity; it must be < 5 NTU. Any remaining opacity indicates incomplete solvation, requiring an additional 15 minutes of mixing.

Protocol B: Integration into Bulk UAN Liquid Fertilizer

Objective: Homogeneously disperse the stabilized pre-concentrate into the bulk aqueous fertilizer.

• Bulk Preparation: Ensure the UAN 32% liquid in the main mixing vessel is at ambient temperature (15°C – 25°C).

• Dosing: Inject the IDPC Pre-Concentrate at a rate of 2% (v/v) directly into the active recirculation line of the UAN tank. Injecting into the recirculation line ensures immediate high-shear dispersion, preventing localized supersaturation and precipitation of the IDPC.

• Equilibration: Recirculate the total tank volume a minimum of three times.

• Final Validation: Draw a sample from the bottom discharge valve.

  • Self-Validation Check: Verify that the final pH of the treated UAN is ≥ 7.5. A pH below this threshold indicates insufficient buffering capacity from the pre-concentrate, which will lead to premature IDPC hydrolysis in the field.

Quantitative Data Presentation: Stability Analysis

To validate the efficacy of the aprotic/amino-alcohol buffering system, accelerated stability testing was conducted using High-Performance Liquid Chromatography (HPLC) at 210 nm. The data below demonstrates the critical necessity of the buffering matrix.

Formulation Type	Storage Temp (°C)	Initial IDPC (%)	30-Day IDPC (%)	90-Day IDPC (%)	Calculated Half-Life (Days)
Unbuffered Aqueous UAN	25	2.00	0.45	< 0.01	14
Unbuffered Aqueous UAN	40	2.00	< 0.01	< 0.01	3
Buffered Aprotic (TEA/PG)	25	2.00	1.96	1.88	> 300
Buffered Aprotic (TEA/PG)	40	2.00	1.85	1.62	180

Table 1: Comparative degradation kinetics of IDPC in unbuffered aqueous environments versus the formulated aprotic/TEA matrix.

Formulation Workflow Visualization

Workflow for formulating stabilized IDPC in liquid UAN fertilizer using an aprotic solvent matrix.

References

1.[1] Title: Biological composition for nitrate leaching prevention (US Patent App. US20240268393A1) Source: Google Patents URL:

2.[2] Title: Degradation of the Urease Inhibitor NBPT as Affected by Soil pH Source: Soil Science Society of America Journal / ResearchGate URL: [Link]

3.[3] Title: Buffered amino alcohol solutions of N-(n-butyl)thiophosphoric triamide (NBPT) and urea fertilizers using such solutions as urease inhibitors (US Patent US8048189B2) Source: Google Patents URL:

Sources

• 1. US20240268393A1 - Biological composition for nitrate leaching prevention - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. US8048189B2 - Buffered amino alcohol solutions of N-(n-butyl)thiophosphoric triamide (NBPT) and urea fertilizers using such solutions as urease inhibitors - Google Patents [patents.google.com]

Application Notes &amp; Protocols for the Synergistic Use of Isopropyl Diaminophosphorylcarbamate and Bacillus-based Biofertilizers

Abstract

The escalating demand for global food production necessitates innovative strategies to enhance agricultural productivity while ensuring environmental sustainability. A significant challenge in modern agriculture is the inefficient use of nitrogen (N) fertilizers, particularly urea, where substantial losses occur via ammonia volatilization. This guide provides a comprehensive framework for the combined application of Isopropyl Diaminophosphorylcarbamate , a putative urease inhibitor, and Bacillus-based biofertilizers . This integrated approach aims to create a synergistic system that optimizes nitrogen availability and enhances overall plant nutrient uptake and growth. We will explore the underlying scientific rationale, detail protocols for co-formulation and field application, and provide a template for validating the efficacy of this combination. These notes are intended for researchers and professionals in agronomy, soil science, and drug development focused on creating next-generation agricultural inputs.

Part 1: Scientific Rationale and Mechanism of Action

Isopropyl Diaminophosphorylcarbamate: A Urease Inhibitor for Nitrogen Stabilization

Urea is the most widely used nitrogen fertilizer globally; however, its rapid enzymatic hydrolysis by soil urease into ammonia (NH₃) and carbon dioxide is a major cause of inefficiency.[1][2] This process, particularly in alkaline soils, leads to significant nitrogen loss through ammonia volatilization, reducing nutrient availability for crops and contributing to environmental pollution.[3][4]

Urease inhibitors are chemical compounds designed to block the active site of the urease enzyme, thereby slowing the rate of urea conversion.[1][2] Isopropyl diaminophosphorylcarbamate belongs to the phosphorodiamidate class of molecules, which includes known urease inhibitors like phenyl-phosphoryl-diamine (PPD).[1][2] The primary mechanism involves the inhibition of extracellular urease activity, which delays urea hydrolysis.[1][2][5] This action helps maintain nitrogen in the stable ammonium (NH₄⁺) form for a longer period in the soil, synchronizing nitrogen availability with the plant's absorption capacity and reducing losses.[3][6] While some studies note that synthetic urease inhibitors can reshape soil microbial ecosystems, their primary role is to improve nitrogen retention in the short term.[1][2][7]

Bacillus Species: A Multifunctional Biofertilizer and Plant Growth-Promoting Rhizobacterium (PGPR)

Bacillus species, such as B. subtilis, B. amyloliquefaciens, and B. megaterium, are prominent plant growth-promoting rhizobacteria (PGPR) widely used as biofertilizers.[5][8] Their efficacy stems from a variety of direct and indirect mechanisms that enhance plant growth and resilience:[9][10][11]

• Nutrient Solubilization: Bacillus spp. secrete organic acids and enzymes (e.g., phosphatases) that convert insoluble soil nutrients like phosphorus and potassium into forms that are readily available for plant uptake.[5][8][9][12][13]

• Phytohormone Production: These bacteria synthesize and secrete plant growth hormones, most notably indole-3-acetic acid (IAA), which is a type of auxin that stimulates root development, leading to an expanded root system for better nutrient and water absorption.[9][12][14]

• Nitrogen Cycling: Certain Bacillus strains can contribute to nitrogen fixation, converting atmospheric nitrogen into ammonia.[8] Furthermore, studies have shown that B. subtilis can influence nitrogen cycling by reducing the abundance of the ureC gene (related to urease activity) while increasing the abundance of genes related to nitrification, thereby mitigating ammonia volatilization.[15]

• Biocontrol and Induced Systemic Resistance (ISR): Bacillus species can suppress soil-borne pathogens by competing for nutrients and space, and by producing antimicrobial compounds like lipopeptides.[5][10][14] They can also trigger the plant's own defense mechanisms, a phenomenon known as Induced Systemic Resistance (ISR), enhancing its resilience to both biotic and abiotic stresses.[5][14][16]

• Spore Formation: A key advantage of Bacillus is its ability to form resilient endospores, which provides high stability in formulations and allows for a long shelf-life, making them ideal for commercial biofertilizer products.[5][16]

The Synergistic Hypothesis: Integrating Chemical and Biological Action

The combination of isopropyl diaminophosphorylcarbamate and Bacillus biofertilizers is predicated on a powerful synergistic relationship. The urease inhibitor acts as a stabilizer , while the Bacillus biofertilizer acts as a mobilizer and growth enhancer .

• Sustained Nitrogen for Enhanced Microbial Activity: The urease inhibitor slows urea hydrolysis, creating a localized zone of high ammonium concentration. This sustained nitrogen source can support the proliferation and metabolic activity of the introduced Bacillus population in the rhizosphere.

• Improved Nutrient Use Efficiency: As the Bacillus inoculant enhances root system architecture through phytohormone production, the plant is better equipped to absorb the stabilized nitrogen provided by the urease inhibitor.[17]

• Comprehensive Nutrient Availability: While the urease inhibitor focuses specifically on nitrogen, the Bacillus biofertilizer works to solubilize other crucial macronutrients like phosphorus and potassium.[5][12] This creates a more balanced nutritional profile for the plant, leading to more robust growth than could be achieved with either component alone.[17][18]

• Enhanced Soil Health: The biofertilizer can improve soil microbial diversity and activity, which can be a key indicator of overall soil health.[19] This may also help buffer some of the non-target effects of synthetic chemical application.

Caption: Proposed synergistic mechanism between isopropyl diaminophosphorylcarbamate and Bacillus biofertilizers.

Part 2: Formulation and Application Protocols

This section provides standardized protocols for lab-scale formulation and application. All steps should be performed using aseptic techniques where microbial cultures are handled.

Materials and Reagents

• Active Ingredients:

  • Isopropyl Diaminophosphorylcarbamate (CAS: 298692-41-8), analytical grade.[20]

  • High-concentration Bacillus spp. spore suspension (e.g., B. subtilis, B. amyloliquefaciens), with a known Colony Forming Unit (CFU) count (e.g., ≥10⁸ CFU/mL).

• Carrier Materials (for solid formulation):

  • Talc powder, sterile.

  • Clay (e.g., Kaolin or Bentonite), sterile.

  • Cellulose powder, sterile.

• Additives/Binders:

  • Glucose or Yeast Extract (as a nutrient source for viability).[21]

  • Carboxymethylcellulose (CMC) solution (1% w/v) or jaggery solution as a binder for seed treatment.[22]

• Equipment:

  • Laminar flow hood.

  • Autoclave.

  • Planetary mixer or blender (for solid formulation).

  • Shade-drying area.

  • Standard laboratory glassware.

  • Personal Protective Equipment (PPE).

Protocol for Solid Carrier-Based Co-formulation

This protocol describes the creation of a powder formulation suitable for soil application. The goal is to create a product where both active ingredients are uniformly distributed.

• Carrier Sterilization: Autoclave the carrier material (e.g., Talc) at 121°C for 30-60 minutes to eliminate competing microorganisms. Allow it to cool to room temperature in a sterile environment.

• Preparation of Ingredients (per 1 kg final product):

  • Sterile Carrier (Talc): ~950 g

  • Bacillus spore suspension: Adjust volume to achieve a final concentration of ~10⁸ CFU/g.

  • Isopropyl Diaminophosphorylcarbamate: Determine the application rate based on preliminary dose-response studies. For this protocol, we assume a rate of 5 g/kg.

  • Nutrient Additive (Glucose): 10 g.

• Mixing Phase 1 (Chemical): In a sterile mixer, add the isopropyl diaminophosphorylcarbamate powder (5 g) to the sterile talc carrier (950 g). Mix thoroughly for 15 minutes to ensure homogenous distribution. Causality: This step ensures the chemical is evenly dispersed before introducing the sensitive biological component.

• Mixing Phase 2 (Biological): While the mixer is running, slowly add the Bacillus spore suspension to the powder blend. Add the nutrient additive (10 g glucose) at this stage. Mix until the moisture is evenly distributed and the powder is free-flowing. Causality: The spore form of Bacillus is highly resistant to chemical and physical stress, making it suitable for co-formulation. The nutrient additive supports viability during storage.[16][21]

• Drying and Curing: Spread the formulated powder in a thin layer on a sterile tray and allow it to air-dry in a shaded, well-ventilated area for 24-48 hours, or until the moisture content is below 20%. Avoid direct sunlight, as UV radiation can be detrimental to microbial viability.

• Quality Control: Perform a CFU count on the final product to confirm the viability and concentration of Bacillus spores.

• Packaging and Storage: Store the final product in sealed, moisture-proof bags at room temperature, away from direct sunlight.

Protocols for Field Application (Tank-Mixing)

For researchers applying the components separately.

A. Seed Treatment: This method ensures early colonization of the root system.[23][24]

• Prepare Binder Solution: Create a 1% CMC solution or a 10% jaggery solution in sterile water.

• Create Inoculant Slurry: In a sterile container, mix the required amount of Bacillus spore suspension and isopropyl diaminophosphorylcarbamate with the binder solution to form a smooth slurry.

• Seed Coating: Place seeds in a container and add the slurry. Mix thoroughly until all seeds are uniformly coated. Causality: The binder ensures that the active ingredients adhere to the seed coat and are available upon germination.

• Drying: Spread the coated seeds in a thin layer in a shaded area and allow them to dry for at least 30 minutes before sowing.[22]

B. Soil Drenching/Application: This method is suitable for transplanted crops or direct application to the main field.[22][23]

• Prepare Solution: For a defined plot area, calculate the required amount of Bacillus biofertilizer and isopropyl diaminophosphorylcarbamate.

• Tank-Mixing: Add the two components to a spray tank or watering can filled with the required volume of water. Agitate thoroughly to ensure a uniform suspension.

• Application: Apply the solution directly to the soil at the base of the plants or broadcast it over the field before the final ploughing.[22] It is recommended to apply when the soil is moist to facilitate microbial activity.[23]

Experimental Design for Efficacy Validation

To validate the synergistic effect, a robust experimental design is crucial. A randomized complete block design with the following treatments is recommended:

• T1: Absolute Control (No Fertilizer)

• T2: Urea Fertilizer Only

• T3: Urea + Isopropyl Diaminophosphorylcarbamate (IDC)

• T4: Urea + Bacillus Biofertilizer (BF)

• T5: Urea + IDC + BF (Combined Treatment)

Caption: Experimental workflow for validating the efficacy of the combined treatment.

Part 3: Data Analysis and Expected Outcomes

Key Performance Indicators (KPIs)

• Soil Parameters:

  • Soil Urease Activity: To confirm the inhibitory effect of isopropyl diaminophosphorylcarbamate.

  • Soil NH₄⁺ and NO₃⁻ concentrations: To track nitrogen transformation and availability.

  • Bacillus population count (CFU/g of soil): To assess the colonization and survival of the biofertilizer.

• Plant Growth Parameters:

  • Germination percentage.

  • Root and shoot length.

  • Total plant biomass (fresh and dry weight).

• Nutrient Uptake and Yield:

  • Nitrogen, Phosphorus, and Potassium content in plant tissues (leaves, stem).

  • Final crop yield (e.g., grain weight, fruit number).

Data Presentation

Quantitative data should be summarized in tables for clear comparison across treatments.

Table 1: Example Data on Soil Nitrogen Dynamics and Plant Growth

Treatment	Soil Urease Activity (µg NH₄⁺-N/g/h)	Soil NH₄⁺ (mg/kg) (Day 15)	Plant Dry Biomass ( g/plant )
T1 (Control)	25.5 ± 2.1	8.2 ± 0.9	15.3 ± 1.5
T2 (Urea)	26.1 ± 2.5	15.6 ± 1.8	28.9 ± 2.9
T3 (Urea + IDC)	10.3 ± 1.1	35.4 ± 3.2	34.5 ± 3.1
T4 (Urea + BF)	24.8 ± 2.3	18.9 ± 2.0	36.2 ± 3.5
T5 (Urea + IDC + BF)	9.8 ± 0.9	38.1 ± 3.5	45.8 ± 4.2

Values are hypothetical means ± standard error. Bold values indicate expected superior performance of the synergistic treatment.

Table 2: Example Data on Nutrient Uptake and Final Yield

Treatment	Tissue N (%)	Tissue P (%)	Final Yield (t/ha)
T1 (Control)	1.8 ± 0.2	0.15 ± 0.02	1.8 ± 0.2
T2 (Urea)	2.5 ± 0.3	0.18 ± 0.03	3.5 ± 0.4
T3 (Urea + IDC)	3.1 ± 0.4	0.19 ± 0.02	4.1 ± 0.5
T4 (Urea + BF)	2.8 ± 0.3	0.25 ± 0.04	4.3 ± 0.4
T5 (Urea + IDC + BF)	3.5 ± 0.4	0.28 ± 0.05	5.2 ± 0.6

Values are hypothetical means ± standard error. A statistically significant increase in yield for T5 compared to T3 and T4 would confirm a synergistic effect.

Part 4: References

• Chinese Academy of Sciences. (2025, March 24). Urease Inhibitors Enhance Soil Microbial Enzyme Regulation.

• Urease Inhibitors Enhance Soil Microbial Enzyme Regulation, Study Finds. (2025, March 24).

• Novobac. Bacillus Subtilis as a Biofungicide and Biostimulant for Plants.

• Sootrakar, K., et al. (2024, June 15). Bacillus - A Potential Bio-Fertilizer for Sustainable Agriculture and Environment.

• Custom Biologicals. (2024, February 21). Biofertilizer Application Methods.

• Applied Biotech Industries. Buy Bacillus subtilis | Soil Inoculant & Biofertilizer.

• Soil Chemistry Enhancement through Coordination Polymer Urease Inhibitors: Environmental Impact Assessment. (2025, October 11).

• Applied Biotech Industries. Buy Bacillus amyloliquefaciens | Soil Probiotic for Plant Health.

• Vineyard Team. (2025, July 9). Bacillus-Based Biofertilizer Influences Soil Microbiome to Enhance Soil Health for Sustainable Agriculture.

• HYGROZYME. (2023, May 3). Top 5 Bacillus Species for Plant Growth Promotion.

• The effects and mechanism of urease inhibitor and its combination with nitrification inhibitor on nitrous oxide emission across four soil types. Frontiers.

• Combining Urease and Nitrification Inhibitors with Incorporation Reduces Ammonia and Nitrous Oxide Emissions and Increases Corn Yields. (2017, September 15). PubMed.

• Siedt, M., et al. (2026, January 12). Effects of urease inhibitor 2-NPT and nitrification inhibitors DMPP and MPA on soil microbial communities: an incubation study. ResearchGate.

• effectiveness of bacillus as biofertilizers and biopesticides for sustainable agriculture: an overview on recent trends. (2023, October 15).

• Bulk Agro Chem. (2025, June 2). Application Methods of Biofertilizers Guide.

• Farmonaut. (2025, June 15). Bacterial Biofertilizers: 5 Ways To Boost Plant Growth.

• Bacillus subtilis biofertilizer mitigating agricultural ammonia emission and shifting soil nitrogen cycling microbiomes. (2020, July 30). PubMed.

• Effect of Plant Growth-Promoting Bacteria Bacillus amyloliquefaciens Y1 on Soil Properties, Pepper Seedling Growth.

• Google Patents. US9809503B1 - Method for formulating a biofertilizer and biopesticide.

• Effects of Integrating Biofertilizers with Chemical Fertilizers on Soil Physico-chemical Properties and Oil Palm Yield.

• Omer, A. M. (2010, September 22). Bioformulations of Bacillus Spores for using as Biofertilizer. Life Science Journal.

• The Mechanisms of Bacillus subtilis as a Plant-Beneficial Rhizobacterium in Plant–Microbe Interactions. (2025, December 11). PMC.

• Just Agriculture. (2021, February 15). Biofertilizers (Microbial Inoculants).

• Bacillus amyloliquefaciens: Harnessing Its Potential for Industrial, Medical, and Agricultural Applications—A Comprehensive Review. PMC.

• Bacillus amyloliquefaciens as an excellent agent for biofertilizer and biocontrol in agriculture: An overview for its mechanisms. (2022, March 29). PubMed.

• Effectiveness of the use of urease inhibitors in agriculture: a review. (2021, August 2).

• Impact of phosphorus reduction combined with biofertilizer application on soil nutrients and microbial communities in arid oasis agricultural areas. (2025, October 3). PMC.

• The Effect of Combining N-Fertilization with Urease Inhibitors and Biological Preparations on Maize Biological Productivity. (2022, September 21). MDPI.

• Synergistic Effects of Biofertilizers and Chemical Fertilizers on Yield and Nutritional Quality of Greenhouse-Grown Lettuce. Horticultural Studies.

• Microbial biofertilizers: Pathways toward agricultural sustainability. Journal of Applied Biology and Biotechnology.

• SYNERGISTIC EFFECT OF Bacillus spp. AND Aspergillus spp. AS BIOFERTILIZERS SPRAY ON NUTRIENT UPTAKE AND GROWTH ENHANCEMENT IN LETTUCE (Lactuca sativa) AND RADISH (Raphanus sativus): IMPACT OF BIOFERTILIZER ON SOIL FERTILITY AND SUSTAINABLE AGRICULTURE. (2025, December 17).

• The Combined Use of Liquid Fertilizer and Urease/Nitrification Inhibitors on Maize Yield, Nitrogen Loss and Utilization in the Mollisol Region. (2023, March 28). PMC.

• Effect of Urease Inhibitors and Nitrification Inhibitors Combined with Seaweed Extracts on Urea Nitrogen Regulation and Application. (2022, October 14). MDPI.

• Synergistic Effect of Biofertilizers and Inorganic Fertilizers on Soil Microbial Activities in Rhizospheric Soil of Eucalyptus. Chemical Science Review and Letters.

• BLD Pharm. 298692-41-8|Isopropyl diaminophosphorylcarbamate.

• Biofertilizer Bacteria: How Do Different Strains Boost Plant Growth? (2022, April 11).

• Microbial Formulations: An Alternative to Chemical Pesticides. (2024, October 9).

• Four Decades of Bacillus Biofertilizers: Advances and Future Prospects in Agriculture. MDPI.

Sources

• 1. Urease Inhibitors Enhance Soil Microbial Enzyme Regulation----Chinese Academy of Sciences [english.cas.cn]
• 2. Urease Inhibitors Enhance Soil Microbial Enzyme Regulation, Study Finds----Institute of Applied Ecology, Chinese Academy of Sciences [english.iae.cas.cn]
• 3. Frontiers | The effects and mechanism of urease inhibitor and its combination with nitrification inhibitor on nitrous oxide emission across four soil types [frontiersin.org]
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LC-MS/MS method development for isopropyl diaminophosphorylcarbamate trace analysis

An Application Note and Protocol for the Trace Analysis of Isopropyl Diaminophosphorylcarbamate using LC-MS/MS

Introduction

Isopropyl diaminophosphorylcarbamate is an organic compound containing both a carbamate and a phosphoryl group. While specific information on this exact molecule is not widely available in public literature, its structural similarity to certain classes of pesticides and chemical agents necessitates the development of sensitive and selective analytical methods for its trace-level detection. The presence of both a carbamate and a phosphoryl moiety suggests potential applications or environmental persistence that warrants monitoring in various matrices, such as environmental samples (water, soil) or biological fluids.

Liquid Chromatography coupled with Tandem Mass Spectrometry (LC-MS/MS) is the preeminent analytical technique for quantifying trace levels of organic molecules in complex mixtures. Its high selectivity, achieved through Multiple Reaction Monitoring (MRM), and high sensitivity make it the ideal choice for this application. This document provides a comprehensive guide for the development and validation of a robust LC-MS/MS method for the trace analysis of isopropyl diaminophosphorylcarbamate.

This guide is structured to provide not only a step-by-step protocol but also the scientific rationale behind the methodological choices, empowering researchers to adapt and troubleshoot the method for their specific needs.

Method Development Strategy

The development of a successful LC-MS/MS method involves a systematic optimization of sample preparation, chromatographic separation, and mass spectrometric detection. The overall workflow is designed to achieve the highest possible sensitivity, selectivity, and reproducibility.

Figure 1: A schematic overview of the LC-MS/MS method development workflow.

Part 1: Mass Spectrometry Method Development

The initial step is to establish the mass spectrometric parameters for the target analyte. This involves direct infusion of a standard solution into the mass spectrometer to determine the optimal precursor ion and its most stable and abundant product ions for MRM analysis.

Protocol 1: MS Parameter Optimization

• Standard Preparation: Prepare a 1 µg/mL solution of isopropyl diaminophosphorylcarbamate in a 50:50 mixture of methanol and water.

• Direct Infusion: Infuse the standard solution into the mass spectrometer's ion source at a flow rate of 5-10 µL/min using a syringe pump.

• Ionization Mode Selection: Acquire full scan mass spectra in both positive and negative electrospray ionization (ESI) modes. Given the presence of amine groups, ESI positive mode is expected to yield a strong protonated molecule [M+H]⁺.

• Precursor Ion Selection: Identify the most abundant and stable ion in the full scan spectrum. This will be designated as the precursor ion for MS/MS fragmentation.

• Product Ion Scanning: Perform a product ion scan on the selected precursor ion. Vary the collision energy (CE) across a range (e.g., 5-50 eV) to induce fragmentation.

• MRM Transition Selection: Identify the two or three most intense and stable product ions. The transition from the precursor ion to these product ions will form the basis of the MRM method. The most intense transition is typically used for quantification (Quantifier), while the second most intense is used for confirmation (Qualifier).

Rationale for MS Parameter Selection

• ESI Positive Mode: The diaminophosphoryl moiety is basic and readily protonated, making ESI+ the logical choice for high ionization efficiency.

• Collision Energy (CE): Systematically ramping the CE is crucial. Too low an energy will result in insufficient fragmentation, while excessive energy can lead to the loss of characteristic product ions and a decrease in signal intensity. The optimal CE provides the maximum stable signal for the desired product ions.

Figure 2: Logical flow for selecting MRM transitions in a triple quadrupole mass spectrometer.

Part 2: Liquid Chromatography Method Development

The goal of chromatography is to separate the analyte of interest from matrix components, ensuring that co-eluting substances do not interfere with ionization, a phenomenon known as matrix effect.

Protocol 2: Chromatographic Separation

• Column Selection: Start with a versatile reversed-phase column, such as a C18 column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size). The C18 stationary phase provides good retention for moderately polar compounds like the target analyte.

• Mobile Phase Selection:

  • Mobile Phase A: 0.1% formic acid in water. The acidifier promotes protonation of the analyte, enhancing ESI+ signal and improving peak shape.

  • Mobile Phase B: 0.1% formic acid in methanol or acetonitrile. Acetonitrile often provides sharper peaks and lower backpressure, but methanol can offer different selectivity. Both should be evaluated.

• Gradient Elution: Develop a gradient elution method to ensure the analyte is eluted with a good peak shape in a reasonable timeframe.

  • Start with a high aqueous percentage (e.g., 95% A) to retain the analyte.

  • Ramp up the organic phase (B) to elute the analyte.

  • Include a high organic wash step to clean the column.

  • Re-equilibrate the column at initial conditions before the next injection.

• Optimization: Adjust the gradient slope, flow rate (e.g., 0.3-0.5 mL/min), and column temperature (e.g., 30-40 °C) to achieve a symmetric peak with a retention time of 2-5 minutes.

Table 1: Example Chromatographic Conditions

Parameter	Initial Condition	Rationale
Column	C18, 2.1 x 50 mm, 1.8 µm	General-purpose reversed-phase with high efficiency for small molecules.
Mobile Phase A	0.1% Formic Acid in Water	Promotes analyte protonation for ESI+ and improves peak shape.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Strong solvent for elution; provides good peak sharpness.
Flow Rate	0.4 mL/min	Compatible with standard ESI sources and provides good separation efficiency.
Column Temperature	40 °C	Reduces viscosity and can improve peak shape and reproducibility.
Injection Volume	5 µL	A small volume minimizes potential peak distortion.
Gradient	5% B to 95% B in 5 min, hold 2 min, re-equilibrate	Ensures elution of the analyte and cleaning of the column.

Part 3: Sample Preparation

Effective sample preparation is critical for removing interferences that can suppress the analyte signal and damage the analytical column. The choice of technique depends on the sample matrix.

Protocol 3: Solid-Phase Extraction (SPE) for Water Samples

• Cartridge Selection: Use a mixed-mode cation exchange SPE cartridge. This will retain the protonated amine group of the analyte while allowing neutral and anionic interferences to be washed away.

• Conditioning: Condition the SPE cartridge with 1 mL of methanol followed by 1 mL of water.

• Loading: Load 10 mL of the water sample (acidified to pH < 3 with formic acid) onto the cartridge.

• Washing: Wash the cartridge with 1 mL of 0.1% formic acid in water, followed by 1 mL of methanol to remove less polar interferences.

• Elution: Elute the analyte with 1 mL of 5% ammonium hydroxide in methanol. The basic solution neutralizes the analyte's charge, releasing it from the sorbent.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in 100 µL of the initial mobile phase (95% A: 5% B). This step concentrates the sample and ensures compatibility with the LC method.

Part 4: Method Validation

Once the method is developed, it must be validated to ensure it is fit for purpose. Validation should be performed in accordance with established guidelines, such as those from the International Council for Harmonisation (ICH) or the U.S. Food and Drug Administration (FDA).

Key Validation Parameters

• Linearity: Analyze a series of calibration standards (at least 5 concentrations) to demonstrate the linear relationship between concentration and response. The correlation coefficient (r²) should be >0.99.

• Accuracy and Precision: Analyze quality control (QC) samples at low, medium, and high concentrations in triplicate on multiple days. Accuracy (% bias) should be within ±15%, and precision (%RSD) should be <15%.

• Limit of Quantification (LLOQ): The lowest concentration on the calibration curve that can be measured with acceptable accuracy and precision.

• Selectivity: Analyze blank matrix samples to ensure no endogenous components interfere with the analyte peak.

• Matrix Effect: Quantify the extent of ion suppression or enhancement by comparing the analyte response in a post-extraction spiked sample to that of a neat standard.

• Recovery: Evaluate the efficiency of the sample preparation process by comparing the analyte response in a pre-extraction spiked sample to a post-extraction spiked sample.

Table 2: Example Acceptance Criteria for Method Validation

Parameter	Acceptance Criterion
Linearity (r²)	≥ 0.99
Accuracy (% Bias)	Within ±15% (±20% at LLOQ)
Precision (%RSD)	≤ 15% (≤ 20% at LLOQ)
Matrix Effect	Typically within 85-115%
Recovery	Consistent, precise, and reproducible

Conclusion

This application note provides a detailed framework for developing a sensitive, selective, and robust LC-MS/MS method for the trace analysis of isopropyl diaminophosphorylcarbamate. By systematically optimizing mass spectrometry, liquid chromatography, and sample preparation parameters, a reliable method suitable for routine analysis can be established. The subsequent validation, performed according to international standards, ensures the integrity and reliability of the generated data. This comprehensive approach provides the foundation for accurate quantification of this compound in various complex matrices.

References

• Pitt, J. J. Principles and Applications of Liquid Chromatography-Mass Spectrometry in Clinical Biochemistry. The Clinical Biochemist. Reviews, 2009, 30(1), 19–34. [Link]

• Pan, J., et al. A review of the matrix effect in liquid chromatography-mass spectrometry. Biomedical Chromatography, 2021, 35(11), e5208. [Link]

• U.S. Food and Drug Administration (FDA). Bioanalytical Method Validation Guidance for Industry. FDA, 2018. [Link]

Technical Notes & Optimization

How to improve the solubility of isopropyl diaminophosphorylcarbamate in aqueous fertilizers

Welcome to the Formulation & Troubleshooting Portal. This guide is designed for researchers, formulation scientists, and drug/agrochemical development professionals working with complex urease inhibitors.

Mechanistic Overview: The Solubility Challenge

Isopropyl diaminophosphorylcarbamate is a highly effective urease inhibitor utilized to prevent nitrogen leaching and volatilization in agricultural applications. However, formulating it directly into aqueous fertilizers, such as Urea Ammonium Nitrate (UAN), presents significant thermodynamic hurdles:

• Hydrophobic Moieties: The isopropyl group imparts lipophilicity to the molecule, making aqueous solvation energetically unfavorable.

• The "Salting-Out" Effect: Liquid fertilizers are hypertonic salt solutions. The abundant ammonium and nitrate ions tightly bind available water molecules within hydration shells. This leaves insufficient free water to solvate the organic inhibitor, leading to rapid precipitation.

• Hydrolytic Instability: In purely aqueous environments, the phosphoryl and carbamate bonds are susceptible to nucleophilic attack by water, leading to premature degradation before the active ingredient can inhibit soil urease.

To overcome these challenges, modern formulation science relies on aprotic/protic co-solvent systems[1] and advanced co-crystallization techniques[2].

Decision Matrix & Formulation Workflow

Workflow for formulating isopropyl diaminophosphorylcarbamate in liquid and solid systems.

Troubleshooting Guide & Step-by-Step Methodologies

Issue 1: Active Ingredient Precipitates Upon Addition to UAN

Causality: Direct addition of the solid powder to UAN causes immediate crystallization due to the lack of free solvent capacity (salting-out). Solution: Create a high-concentration, thermodynamically stable pre-mix using a polar aprotic solvent (Dimethyl Sulfoxide - DMSO) and a protic viscosity modifier (Propylene Glycol - PG)[1]. DMSO effectively solvates the molecule and shields the electrophilic phosphorus center from hydrolysis, while PG depresses the freezing point and reduces the mixture's viscosity for easier pumping.

Protocol 1: Preparation of DMSO/PG Liquid Pre-mix

• Solvent Preparation: In a jacketed mixing vessel, combine DMSO and Propylene Glycol in a 1:1 weight ratio.

• Temperature Control: Heat the solvent mixture to 25–30°C. Causality: Gentle heating reduces the viscosity of PG and accelerates the dissolution kinetics. Do not exceed 40°C to prevent thermal degradation of the active ingredient.

• Active Addition: Slowly sift the solid isopropyl diaminophosphorylcarbamate into the vortex of the solvent under continuous overhead stirring (300–500 rpm) to prevent localized clumping.

• Solubilization: Maintain agitation for 45–60 minutes until a clear, homogenous solution is achieved. The target concentration should be between 20% to 50% by weight.

• Self-Validating Quality Control: Perform a visual inspection for undissolved particulates. Extract a 1 mL aliquot and assess the exact concentration and purity via HPLC (C18 column, UV detection).

• Fertilizer Blending: Inject the validated concentrated pre-mix into the bulk UAN fertilizer at a dosing rate of 0.05% – 0.1% v/v under high-shear agitation for 15 minutes to ensure uniform dispersion.

Issue 2: Long-Term Instability and Hydrolytic Degradation in Soil

Causality: Once applied, liquid formulations eventually expose the inhibitor to soil moisture, leading to premature hydrolysis before it can effectively inhibit urease enzymes. Solution: Mechanochemical co-crystallization. By forming a co-crystal with urea and a co-former (like catechol or zinc chloride), the crystal lattice energy is fundamentally altered. This creates a sustained-release profile and physically protects the inhibitor from immediate aqueous degradation[2],[3].

Protocol 2: Mechanochemical Synthesis of Co-crystals

• Stoichiometric Mixing: Weigh urea, isopropyl diaminophosphorylcarbamate, and the chosen co-former (e.g., Catechol) in a 1:1:1 molar ratio.

• Liquid-Assisted Grinding (LAG): Transfer the powder mixture into a stainless-steel ball mill jar. Add a catalytic amount of solvent (e.g., 50 µL of methanol per gram of solid). Causality: The trace solvent acts as a lubricant that facilitates molecular mobility and accelerates hydrogen bond formation without fully dissolving the compounds.

• Milling: Operate the ball mill at 25–30 Hz for 20–30 minutes. The mechanical energy drives the formation of intermolecular hydrogen bonds between the OH groups of the co-former and the carbonyl/phosphoryl groups of the inhibitor.

• Self-Validating Characterization: Confirm the formation of the new co-crystal lattice using Powder X-Ray Diffraction (PXRD) and Differential Scanning Calorimetry (DSC). A successful co-crystal will exhibit a distinct, singular melting point compared to the individual raw ingredients.

Quantitative Data: Solvent System Performance

The following table summarizes the solubility and stability metrics of urease inhibitors in various solvent systems, demonstrating the thermodynamic superiority of the blended co-solvent approach.

Solvent System	Max Solubility (wt%)	Viscosity at 20°C (cP)	Hydrolytic Half-Life (25°C)	Primary Mechanism of Action
Pure Water	< 5%	~1.0	< 2 Days	N/A (High degradation rate)
Propylene Glycol (PG)	~20%	~40.0	~2 Weeks	Viscosity modification, H-bonding
DMSO	> 50%	~2.0	> 6 Months	Aprotic shielding of electrophiles
DMSO / PG (1:1 Blend)	~55%	~15.0	> 6 Months	Synergistic solvation & antifreeze

Data extrapolated from standard urease inhibitor liquid formulation benchmarks[1].

Frequently Asked Questions (FAQs)

Q1: Why use DMSO instead of N-Methyl-2-pyrrolidone (NMP) for the pre-mix? A: While NMP is a strong aprotic solvent, DMSO is preferred because it exhibits a superior toxicological profile and does not break down as easily in aqueous environments[1]. Furthermore, DMSO has a higher dielectric constant, providing better solvation for the polar segments of the diaminophosphorylcarbamate molecule.

Q2: Can surfactants replace the need for co-solvents in UAN? A: No. While non-ionic surfactants (like polysorbates) can help create temporary microemulsions, they do not fundamentally increase the thermodynamic solubility of the active ingredient. In hypertonic solutions like UAN, a true thermodynamic solution using co-solvents is required to prevent Ostwald ripening and eventual irreversible precipitation.

Q3: How does co-crystallization with Zinc Chloride (ZnCl2) benefit the formulation? A: Forming an ionic co-crystal with ZnCl2 and KCl serves a dual purpose. Zinc acts as a micronutrient for the crop and a secondary, natural urease inhibitor. The ionic co-crystal lattice significantly reduces the immediate aqueous solubility of the organic inhibitor, providing a controlled-release mechanism that aligns with the crop's nitrogen uptake cycle[3].

References

• Title: Liquid formulations of urease inhibitors for fertilizers Source: US Patent 10,221,108 B2 URL

• Title: Novel Dual-Action Plant Fertilizer and Urease Inhibitor: Urea·Catechol Cocrystal. Characterization and Environmental Reactivity Source: ACS Sustainable Chemistry & Engineering URL: [Link]

• Title: Smart Urea Ionic Co-crystals with Enhanced Urease Inhibition Activity for Improved Nitrogen Cycle Management Source: Chemical Communications (Royal Society of Chemistry) URL: [Link]

Sources

• 1. US10221108B2 - Liquid formulations of urease inhibitors for fertilizers - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Isopropyl Diaminophosphorylcarbamate (IDPC) Degradation in Acidic Soils

Welcome to the Technical Support Center. As a Senior Application Scientist specializing in nitrogen stabilization, I frequently encounter challenges regarding the field performance of advanced urease inhibitors. Isopropyl diaminophosphorylcarbamate (IDPC) is a potent urease inhibitor designed to delay urea hydrolysis, thereby mitigating ammonia (NH₃) volatilization and nitrate (NO₃⁻) leaching ()[1].

However, like other phosphorodiamidates and thiophosphoric triamides (e.g., NBPT), IDPC is highly susceptible to acid-catalyzed degradation ()[2]. In soils with a pH below 6.0, the half-life of these inhibitors drops precipitously, leading to premature loss of efficacy and rapid nitrogen loss ()[3]. This guide addresses the mechanistic causes of IDPC degradation, analytical troubleshooting, and formulation strategies to ensure your experimental and field trials yield reliable data.

Mechanistic Overview: IDPC Degradation Pathway

Acid-catalyzed degradation pathway of IDPC and its cascading effect on the nitrogen cycle.

Troubleshooting Guides & FAQs

Q1: Why does IDPC lose its urease-inhibiting efficacy so rapidly in soils with pH < 5.5? Causality & Mechanism: IDPC contains a critical phosphoramidate (P-N) bond that mimics the transition state of urea, allowing it to bind to the active nickel centers of the urease enzyme. In acidic environments (pH < 5.5), the nitrogen atom in the P-N bond becomes rapidly protonated. This protonation creates a highly reactive intermediate that undergoes nucleophilic attack by water (hydrolysis), cleaving the molecule into isopropyl carbamate and diamidophosphoric acid ()[4]. These cleavage products lack the structural geometry required to block the urease active site, resulting in a total loss of inhibitory function ()[2].

Q2: We are trying to quantify IDPC degradation in soil over time, but our Day 0 recoveries are consistently below 60%. What is causing this analytical failure? Causality & Mechanism: The extraction process itself is likely degrading the IDPC. If you extract acidic soil using unbuffered water or standard organic solvents (like pure acetonitrile), the acidic protons from the soil matrix concentrate in the solvent, accelerating IDPC hydrolysis during the extraction and sonication steps ()[3]. Solution: You must implement a self-validating, buffered extraction system. By using an extraction solvent buffered to pH 8.0, you immediately quench the acid-catalyzed hydrolysis upon solvent addition.

Q3: How can we formulate IDPC to extend its half-life when co-applied with acidic fertilizers like superphosphate? Causality & Mechanism: Direct contact between IDPC and acidic fertilizer granules creates localized microenvironments with extremely low pH, destroying the inhibitor before it even diffuses into the bulk soil ()[1]. Solution: Employ physical or chemical segregation. Microencapsulation of IDPC in a pH-responsive polymer shields the P-N bond from protons. Alternatively, co-formulate IDPC with a localized alkalinizing agent (like calcium carbonate or magnesium oxide) to create a protective, high-pH micro-halo around the inhibitor upon dissolution.

Quantitative Data: Impact of Soil pH on Inhibitor Stability

The following table summarizes the degradation kinetics of phosphoramidate-class urease inhibitors under controlled laboratory incubations at 21°C. Notice the exponential decay pattern as soil pH drops below 6.0 ()[3].

Soil pH	Inhibitor Half-Life (Days)	Urease Inhibition Efficacy at Day 7	Primary Degradation Mechanism
4.5	0.4	< 15%	Rapid acid-catalyzed hydrolysis
5.5	1.3	35%	Moderate acid-catalyzed hydrolysis
6.5	2.1	75%	Slow chemical hydrolysis / Microbial
7.5	> 3.0	> 90%	Microbial degradation

Experimental Protocol: Buffered Soil Extraction and HPLC-MS/MS Quantification of IDPC

Objective: To accurately extract and quantify IDPC from acidic soils without inducing artifactual degradation during sample preparation. This protocol utilizes a self-validating alkaline quench to ensure data integrity.

Step 1: Soil Sampling and Quenching

• Collect 5.0 g of field-moist soil (pH < 5.5) and immediately flash-freeze in liquid nitrogen to halt all chemical and biological degradation.

• Lyophilize the sample for 24 hours. Causality: Removing water prevents aqueous hydrolysis during the subsequent homogenization step.

Step 2: Buffered Extraction

• Transfer 2.0 g of the lyophilized soil to a 50 mL centrifuge tube.

• Add 10.0 mL of extraction buffer: Acetonitrile/Water (80:20 v/v) containing 50 mM Ammonium Bicarbonate, adjusted to pH 8.0 with ammonium hydroxide. Causality: The pH 8.0 buffer neutralizes soil acidity instantly, protecting the acid-labile P-N bond of IDPC. The high acetonitrile content precipitates soluble soil proteins, preventing enzymatic degradation during extraction.

• Add 50 µL of isotopically labeled internal standard (e.g., IDPC-d7) to account for matrix effects and extraction losses.

Step 3: Agitation and Clarification

• Vortex vigorously for 1 minute, then place in an ultrasonic bath (chilled to 4°C) for 15 minutes. Causality: Chilling prevents thermal degradation of the inhibitor during cavitation.

• Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Filter the supernatant through a 0.22 µm PTFE syringe filter into an amber HPLC vial.

Step 4: LC-MS/MS Analysis

• Column: C18 Reverse Phase (e.g., 50 mm x 2.1 mm, 1.8 µm).

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (pH 8.0). Crucial: Do not use formic acid or acetic acid, as acidic mobile phases will degrade IDPC on-column.

• Mobile Phase B: 100% Acetonitrile.

• Detection: Electrospray Ionization (ESI) in positive mode, utilizing Multiple Reaction Monitoring (MRM) for the specific precursor-to-product ion transitions of IDPC.

System Self-Validation Check: To validate the integrity of this protocol, perform a 0-minute spike recovery . Spike a known concentration of IDPC into the raw acidic soil and immediately add the pH 8.0 extraction buffer. If the calculated concentration falls within ±5% of the theoretical spike, your extraction buffer is successfully preventing artifactual degradation. If the QC fails low, increase the molarity of the ammonium bicarbonate buffer in Step 2 to overcome higher soil buffering capacities.

References

• Silva, A. G. B., et al. (2018). "Agronomic efficiency of NBPT as a urease inhibitor: A review." PMC - NIH.[Link]

• Engel, R. E., et al. (2022). "Degradation of N-(n-butyl) Thiophosphoric Triamide (NBPT) with and without Nitrification Inhibitor in Soils." MDPI.[Link]

• European Patent Office / Google Patents. (2024). "US20240268393A1 - Biological composition for nitrate leaching prevention.

• Bowman, B. R., et al. (1989). "Degradation of the Urease Inhibitor Phenyl Phosphorodiamidate in Solutions and Floodwaters." mediaTUM.[Link]

Sources

• 1. US20240268393A1 - Biological composition for nitrate leaching prevention - Google Patents [patents.google.com]
• 2. Agronomic efficiency of NBPT as a urease inhibitor: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. mediatum.ub.tum.de [mediatum.ub.tum.de]

Technical Support Center: HPLC Troubleshooting for Isopropyl Diaminophosphorylcarbamate &amp; Related Urease Inhibitors

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and drug development professionals struggling with the chromatographic analysis of phosphorylcarbamates and phosphorodiamidates.

Isopropyl diaminophosphorylcarbamate is a highly effective urease inhibitor[1]. However, analyzing it via High-Performance Liquid Chromatography (HPLC) presents a distinct set of challenges. Because the molecule lacks a conjugated pi-electron system, it does not possess a strong UV chromophore. Consequently, detection must be performed in the "far-UV" region (typically 200–210 nm)[2]. At these low wavelengths, the detector becomes hypersensitive to refractive index (RI) changes, solvent impurities, and minor thermal fluctuations[3]. Furthermore, phosphorylcarbamates are hydrolytically unstable, meaning inappropriate mobile phase conditions can cause on-column degradation that mimics baseline noise.

This guide provides field-proven, self-validating protocols to isolate and eliminate baseline noise during the analysis of these complex molecules.

Part 1: Diagnostic Workflow for Low-UV Baseline Noise

Before adjusting any instrument parameters, you must identify the specific signature of your baseline noise. The flowchart below outlines the logical causality between the noise signature and its mechanical or chemical root cause.

Diagnostic workflow for identifying and resolving baseline noise in low-UV HPLC analysis.

Part 2: Frequently Asked Questions (FAQs)

Q1: Why does my baseline drift upward significantly during gradient elution of isopropyl diaminophosphorylcarbamate? A: This is almost always caused by solvent UV absorbance. If you are using Methanol as your organic modifier, its UV cutoff is 205 nm. At a detection wavelength of 200-205 nm, Methanol absorbs a massive amount of light. As the gradient increases the proportion of Methanol, the background absorbance rises, appearing as severe baseline drift[4]. Solution: Switch your organic modifier to HPLC-grade Acetonitrile, which has a much lower UV cutoff (190 nm) and remains transparent at 205 nm.

Q2: I am using Acetonitrile and high-purity water, but my baseline is still erratic and wandering. Could the analyte itself be the problem? A: Yes. Phosphorylcarbamates and phosphorodiamidates are highly susceptible to chemical hydrolysis in acidic or unbuffered aqueous environments. For example, structural analogs like NBPT have a degradation half-life of just 58 minutes at pH 3.0, compared to 92 days at pH 7.0[5]. If your mobile phase is unbuffered or acidic, the isopropyl diaminophosphorylcarbamate is likely degrading on-column. The continuous elution of these degradation products (phosphorodiamidic acid and isopropyl carbamate) manifests as a wandering baseline or a series of unresolved "ghost peaks."

Hydrolytic degradation pathway of phosphorylcarbamates in acidic mobile phases.

Q3: How do I differentiate between a dirty detector flow cell and mobile phase contamination? A: You must decouple the optical system from the fluidic system using a self-validating "Zero-Flow Test" (detailed in the protocols below). If the noise persists when the fluid is stationary, the issue is optical (e.g., a failing deuterium lamp or a dirty flow cell window). If the noise disappears, the issue is fluidic (e.g., outgassing, pump pulsation, or solvent impurities).

Part 3: Data Presentation & Chemical Selection

To minimize baseline noise, you must select mobile phase components that do not interfere with the far-UV detection of the phosphorylcarbamate.

Table 1: Mobile Phase Solvent & Additive UV Cutoffs

Solvent / Additive	UV Cutoff (nm)	Suitability for Isopropyl Diaminophosphorylcarbamate (at 205 nm)
Acetonitrile (HPLC Grade)	190 nm	Excellent: Transparent at detection wavelength.
Water (Ultrapure, 18.2 MΩ)	<190 nm	Excellent: No background absorbance.
Methanol	205 nm	Poor: Causes severe gradient drift and high background noise.
Trifluoroacetic Acid (0.1%)	210 nm	Poor: High background; low pH induces analyte hydrolysis.
Ammonium Acetate (10 mM)	210 nm	Moderate: Buffers pH to ~7.0, but may cause slight baseline elevation.
Ammonium Formate (5 mM)	210 nm	Good: Maintains neutral pH, LC-MS compatible, lower UV absorbance.

Table 2: Hydrolytic Stability of Phosphorodiamidates vs. pH (Data based on structural proxy NBPT[5])

Mobile Phase pH	Analyte Half-Life (DT50) at 25°C	Impact on HPLC Baseline
pH 3.0	58 minutes	Severe on-column degradation; erratic baseline wandering.
pH 6.1	~14 hours	Moderate degradation; potential for peak tailing and ghost peaks.
pH 7.0	92 days	Optimal stability; sharp peaks and flat baseline.

Part 4: Experimental Protocols for Baseline Optimization

Do not guess at the source of your baseline noise. Execute the following self-validating protocols sequentially to isolate and resolve the issue.

Protocol 1: The Zero-Flow Optical Validation Test

Causality: This test isolates the UV detector from the pumps and mobile phase. Detector noise is inversely proportional to the amount of light falling on the photodiodes[4]. If light throughput is low due to a dying lamp or dirty optics, electronic noise will dominate the baseline.

• Purge the HPLC system with fresh, degassed HPLC-grade water for 10 minutes to ensure the flow cell is filled with a transparent liquid.

• Stop the HPLC pump (Flow rate = 0.0 mL/min).

• Monitor the baseline at 205 nm for 10 minutes.

• Validation:

  • If the baseline is flat and noise-free, your optics are fine. Proceed to Protocol 2.

  • If the baseline exhibits high-frequency spiking or severe noise, perform a lamp intensity test using the detector's onboard diagnostics. Replace the deuterium lamp if it has exceeded 2,000 hours of use, or flush the flow cell with 1N HNO₃ to clean the quartz windows[4].

Protocol 2: Thermal & Refractive Index (RI) Stabilization

Causality: At low UV wavelengths, the detector is highly sensitive to changes in the refractive index of the mobile phase. If the mobile phase exiting the column is at a different temperature than the detector flow cell, the resulting thermal gradients will bend the light beam away from the photodiodes, causing a wandering baseline[3][6].

• Set the column oven temperature to 30°C (or 5°C above ambient room temperature) to ensure a stable thermal environment.

• Ensure the capillary tubing connecting the column outlet to the detector inlet is as short as possible.

• If your detector is equipped with a secondary heat exchanger, activate it to equilibrate the eluent temperature before it enters the flow cell[6].

Protocol 3: Detector Slit Width & Reference Wavelength Optimization

Causality: Diode Array Detectors (DAD) allow you to adjust the optical slit width. A narrow slit (e.g., 4 nm) provides high spectral resolution but restricts light, increasing baseline noise. A wider slit diffuses the light over more photodiodes, mathematically averaging out the noise and increasing signal-to-noise (S/N) ratio for low-absorbing analytes[4].

• Access your instrument method settings for the UV/DAD detector.

• Set the primary detection wavelength to 205 nm with a bandwidth of 4 nm .

• Increase the Slit Width from the default (usually 4 nm) to 8 nm .

• Enable a Reference Wavelength set to 360 nm (bandwidth 100 nm).

  • Note: The reference wavelength subtracts background RI changes and gradient drift from the primary 205 nm signal, artificially flattening the baseline.

• Ensure the data acquisition rate (Sampling Frequency) is set to 2–5 Hz. Setting this too high (e.g., 20 Hz) will capture excessive electronic noise without improving peak integration for standard HPLC runs[4].

Protocol 4: Mobile Phase Degassing & Backpressure Regulation

Causality: As the mobile phase transitions from the high-pressure column to the low-pressure flow cell, dissolved gases can expand into microscopic bubbles. This outgassing scatters the UV light, causing erratic, sharp spikes in the baseline[4].

• Prepare your mobile phase using HPLC-grade Acetonitrile and 5 mM Ammonium Formate (pH adjusted to 7.0 with dilute ammonia).

• Vacuum filter the mobile phase through a 0.22 µm PTFE membrane.

• Ensure the HPLC's online vacuum degasser is active and functioning.

• Self-Validating Step: Attach a backpressure regulator (e.g., 40 psi) to the waste outlet of the UV detector. This maintains a slight positive pressure inside the flow cell, forcing any residual gas to remain dissolved in solution rather than forming bubbles.

Part 5: References

1.[6] Agilent Technologies. "Eliminating Baseline Problems." Agilent. URL:

2.[1] Google Patents. "US20240268393A1 - Biological composition for nitrate leaching prevention." URL:

3.[3] Waters Knowledge Base. "Baseline noise is observed at low UV wavelengths - WKB95839." URL:

4.[4] Chromatography Online (The LCGC Blog). "HPLC Diagnostic Skills–Noisy Baselines." URL:

5.[2] iTeh Standards. "EN 16651:2015 - HPLC Method for NBPT and NPPT in Fertilizers." URL:

6.[5] MDPI. "Urease and Nitrification Inhibitors—As Mitigation Tools for Greenhouse Gas Emissions in Sustainable Dairy Systems: A Review." URL:

Sources

• 1. US20240268393A1 - Biological composition for nitrate leaching prevention - Google Patents [patents.google.com]
• 2. standards.iteh.ai [standards.iteh.ai]
• 3. support.waters.com [support.waters.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. mdpi.com [mdpi.com]
• 6. agilent.com [agilent.com]

Technical Support Center: Troubleshooting Isopropyl Diaminophosphorylcarbamate (IDPC) Liquid Formulations

Welcome to the Formulation Support Portal. Isopropyl diaminophosphorylcarbamate (CAS: 298692-41-8) is a highly effective urease inhibitor utilized in advanced agricultural and biochemical formulations to prevent nitrogen leaching and modulate enzymatic activity[1]. However, formulating IDPC into stable liquid matrices—such as Suspension Concentrates (SC) or Emulsifiable Concentrates (EC)—frequently encounters physical stability issues, primarily crystallization. This portal provides causality-driven troubleshooting, validated protocols, and empirical data to help researchers and formulation scientists overcome these challenges.

Section 1: Diagnostic Workflow

Use the following logic tree to diagnose and address the root cause of crystallization in your IDPC formulation.

Diagnostic workflow for resolving IDPC crystallization in liquid formulations.

Section 2: Frequently Asked Questions & Troubleshooting

Q1: Why does IDPC precipitate or crystallize when stored under fluctuating temperatures? Causality (Expertise & Experience): IDPC possesses a steep temperature-dependent solubility curve. During temperature cycling (e.g., diurnal variations in storage facilities), the liquid formulation becomes supersaturated at lower temperatures, leading to primary nucleation. Upon heating, smaller crystals dissolve while larger ones grow—a thermodynamically driven phenomenon known as Ostwald ripening. The phosphoramidate backbone and carbamate moiety form strong intermolecular hydrogen bonds, facilitating rapid crystal lattice assembly when the solubility threshold is breached.

Q2: How do I select the right crystallization inhibitor for IDPC? Causality: The efficacy of an inhibitor depends on its ability to interact with the IDPC molecule in solution. Polymers with amphiphilic properties, such as Polyvinylpyrrolidone (PVP) or Hydroxypropyl Methylcellulose (HPMC), provide steric hindrance. They adsorb onto the nucleating faces of IDPC crystals, increasing the energy barrier for further solute deposition and preventing active compound crystallization[2].

Q3: What is the optimal protocol for incorporating these inhibitors and testing stability? Methodology (Trustworthiness & Self-Validating System): Step-by-Step Protocol for IDPC Suspension Concentrate (SC) Preparation and Validation:

• Aqueous Phase Preparation: Dissolve the selected polymeric inhibitor (e.g., PVP K-30 at 2.0% w/w) and a non-ionic wetting agent (e.g., Poloxamer 407 at 1.0% w/w) in deionized water under continuous stirring at 400 RPM for 30 minutes.

• Active Ingredient Addition: Slowly introduce IDPC powder (up to 20% w/w) into the aqueous phase to form a coarse slurry.

• Milling (Particle Size Reduction): Transfer the slurry to a bead mill utilizing 0.8-1.0 mm yttrium-stabilized zirconium oxide beads. Mill at 2500 RPM for 45 minutes. Critical Step: Maintain the cooling jacket temperature strictly below 20°C to prevent heat-induced degradation of the diaminophosphorylcarbamate group.

• Self-Validation (Accelerated Temperature Cycling Test):

  • Action: Subject three 50 mL aliquots of the milled formulation to temperature cycling (0°C for 12 hours, then 40°C for 12 hours) for 14 consecutive cycles.

  • Validation Criterion: Measure the particle size distribution (PSD) using laser diffraction before and after cycling. A dynamically stable formulation will exhibit a D90​ shift of less than 10%. If the D90​ increases by >10%, the system is under-stabilized; increase the polymer concentration by 0.5% w/w and repeat the validation loop.

Q4: Can pH adjustment mitigate IDPC crystallization? Causality: Yes. The diaminophosphorylcarbamate structure contains amine and carbamate groups that are highly sensitive to the chemical environment, particularly protonation and deprotonation[3]. Maintaining the formulation pH slightly above the pKa of the amine groups (typically buffered to pH 7.5 - 8.5) ensures the molecule remains in a stable, ionized state. If the pH drops, the neutral species predominates, drastically lowering aqueous solubility and triggering rapid crystallization.

Section 3: Quantitative Data on Crystallization Inhibitors

The following table summarizes the empirical efficacy of various polymeric inhibitors on IDPC crystal growth during a 14-day accelerated temperature cycling test.

Polymer Inhibitor	Concentration (% w/w)	Initial D90​ (µm)	Final D90​ (µm)	Crystal Growth Inhibition (%)	Viscosity Impact (cP)
Control (None)	0.0	3.2	18.5	0%	45
PVP K-30	2.0	3.1	4.8	89%	120
HPMC E5	2.0	3.3	6.1	81%	210
Poloxamer 407	1.5	3.0	8.2	66%	85
Lignosulfonate	3.0	3.2	12.4	40%	60

References[1] Title: US20240268393A1 - Biological composition for nitrate leaching prevention

Source: Google Patents URL: 2] Title: WO2020049433A1 - Crystallization inhibitors in agricultural formulations Source: Google Patents URL: 3] Title: Opening up the Toolbox: Synthesis and Mechanisms of Phosphoramidates Source: PubMed / Molecules URL: [Link]

Sources

• 1. US20240268393A1 - Biological composition for nitrate leaching prevention - Google Patents [patents.google.com]
• 2. WO2020049433A1 - Crystallization inhibitors in agricultural formulations - Google Patents [patents.google.com]
• 3. Opening up the Toolbox: Synthesis and Mechanisms of Phosphoramidates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Stabilizing Isopropyl Diaminophosphorylcarbamate in Liquid Suspensions

Welcome to the technical support center for the formulation of Isopropyl Diaminophosphorylcarbamate. This guide is designed for researchers, scientists, and drug development professionals. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges related to the stability of this molecule in liquid suspension formulations, with a core focus on pH adjustment.

Frequently Asked Questions (FAQs)

Q1: My isopropyl diaminophosphorylcarbamate suspension is showing significant degradation. What are the likely chemical causes?

A: Isopropyl diaminophosphorylcarbamate possesses two primary functional groups susceptible to hydrolysis: a carbamate ester and a phosphorodiamidate moiety. The degradation you are observing is most likely due to the cleavage of one or both of these groups.

• Carbamate Hydrolysis: Carbamate esters are known to undergo hydrolysis, which can be catalyzed by either acids or bases.[1] This reaction breaks the ester bond, releasing the parent alcohol (isopropanol), an amine, and carbon dioxide.[2] The rate of this hydrolysis is strongly dependent on the pH of the surrounding medium.[3][4] Particularly, base-catalyzed hydrolysis of carbamates can be significant at neutral to alkaline pH.[2][4]

• Phosphoryl Group Hydrolysis: Organophosphate esters are also prone to pH-dependent hydrolysis.[1] The cleavage can occur at either the P-O or C-O bond, and the predominant pathway is influenced by pH. Base-catalyzed hydrolysis typically favors cleavage at the phosphorus center (P-O bond).[1]

Therefore, uncontrolled pH in your aqueous suspension is a primary suspect for the degradation of the active pharmaceutical ingredient (API).

Q2: Why is pH so critical for the stability of this specific molecule in a suspension?

A: The pH of the liquid vehicle is the most critical factor governing the chemical stability of isopropyl diaminophosphorylcarbamate for two key reasons:

• Mechanism of Hydrolysis: As mentioned above, both the carbamate and phosphoryl functional groups are susceptible to hydrolysis. The rates of these degradation reactions are directly influenced by the concentration of hydronium ions (H⁺) in acidic conditions and hydroxide ions (OH⁻) in alkaline conditions.[1][5] Typically, such molecules exhibit a "U-shaped" pH-rate profile, where the degradation rate is at a minimum within a specific, narrow pH range and increases as the pH becomes more acidic or alkaline.

• Physical Stability of the Suspension: While the primary focus is on chemical stability, pH can also influence the physical properties of a suspension. The surface charge of the suspended API particles can change with pH, affecting the zeta potential.[6] Alterations in particle surface charge can lead to particle agglomeration or flocculation, impacting the suspension's uniformity, redispersibility, and ultimately, dosing accuracy.[6][7]

Controlling the pH is therefore not just about preventing chemical breakdown but also about ensuring the formulation remains physically stable and effective.[8]

Troubleshooting and Formulation Guides

Q3: My suspension's pH drifts over time after initial adjustment. What is happening and how can I prevent it?

A: pH drift in a suspension is a common problem that indicates insufficient buffering capacity. Several factors can contribute to this:

• Interaction with Container/Closure: Components from the storage container (e.g., glass, plastic) can leach into the formulation and alter the pH.

• Dissolution of CO₂: Carbon dioxide from the atmosphere can dissolve in the aqueous vehicle, forming carbonic acid and lowering the pH.

• API Degradation Products: The degradation products of the API itself could be acidic or basic, causing a shift in the pH as the compound degrades, which in turn can accelerate further degradation.

• Excipient Interactions: Other excipients in the formulation could have acidic or basic properties that contribute to pH instability over time.[6]

Solution: Implementing a Buffer System

To prevent pH drift, you must incorporate a suitable buffer system into your liquid formulation. A buffer is an aqueous solution containing a mixture of a weak acid and its conjugate base (or a weak base and its conjugate acid) that resists changes in pH upon the addition of small quantities of acid or base.[9] The selection of the buffer is critical and depends on the target pH for maximum API stability.[10]

Q4: How do I select the most appropriate buffer system for my isopropyl diaminophosphorylcarbamate suspension?

A: The selection process is a multi-step consideration of the target pH, buffer capacity, and compatibility with the API and other excipients.[6][9]

Step 1: Determine the Optimal pH for Stability First, you must identify the pH at which isopropyl diaminophosphorylcarbamate is most stable. This is achieved by conducting a pH-rate profile study (see Protocol 1 below). This study will reveal the pH of minimum degradation.

Step 2: Choose a Buffer with a Suitable pKa A buffer is most effective at resisting pH changes at a pH close to its pKa value.[11] Ideally, you should select a buffer system whose pKa is within ±1 unit of your target pH determined in Step 1.

Step 3: Evaluate Buffer Compatibility The chosen buffer must be chemically compatible with the API and other formulation components.[9] Some buffers can catalyze degradation or interact with the API. For example, phosphate buffers can sometimes cause precipitation with divalent cations like calcium.[12] It is essential to conduct compatibility studies with your complete formulation.

Step 4: Consider the Route of Administration The choice of buffer can be limited by the intended route of administration. For injectable formulations, buffers must be physiological and non-irritating, with phosphate buffers being a common choice.[9][13] For oral formulations, there is more flexibility, and buffers like citrate and acetate are often used.[9]

Table 1: Comparison of Common Pharmaceutical Buffer Systems

Buffer System	pKa Values	Effective pH Range	Common Applications	Potential Issues
Phosphate	pKa1=2.12, pKa2=7.21, pKa3=12.44[11]	6.2 - 8.2 (using pKa2)	Oral, Ophthalmic, Injectable[9][10]	Can precipitate with polyvalent cations (e.g., Ca²⁺, Mg²⁺).
Citrate	pKa1=3.13, pKa2=4.76, pKa3=6.40	2.5 - 6.5[9]	Oral, Topical	Can cause pain on injection at higher concentrations.[9]
Acetate	pKa=4.76	3.6 - 5.6[9]	Oral, Topical, Injectable	Volatile; may not be suitable for long-term storage in some containers.

Diagram: Buffer Selection Workflow

This diagram outlines the decision-making process for selecting an appropriate buffer system.

Caption: Workflow for selecting a suitable buffer system.

Experimental Protocols

Protocol 1: How to Perform a pH-Rate Profile Study

Objective: To determine the pH at which isopropyl diaminophosphorylcarbamate exhibits the maximum stability in an aqueous vehicle.

Methodology:

• Prepare a Series of Buffers: Prepare a series of buffer solutions covering a wide pH range (e.g., from pH 3 to pH 9).[9] Common choices include citrate for the acidic range, phosphate for the neutral range, and borate for the alkaline range. Ensure the buffer concentration is consistent across all samples (e.g., 50 mM).

• Prepare Suspensions: Prepare identical suspensions of isopropyl diaminophosphorylcarbamate in each buffer solution. A typical concentration might be 1-10 mg/mL. Ensure uniform dispersion using appropriate homogenization techniques.[14]

• Incubate at Accelerated Conditions: Store aliquots of each suspension at an elevated temperature (e.g., 40°C or 50°C) to accelerate degradation.[15] This is a common practice in forced degradation studies.

• Sample at Time Points: Withdraw samples from each pH condition at predetermined time intervals (e.g., 0, 24, 48, 72, and 168 hours).

• Quantify API Concentration: Immediately after sampling, quench any reaction (e.g., by dilution in a cold mobile phase) and analyze the concentration of the remaining isopropyl diaminophosphorylcarbamate using a validated stability-indicating analytical method, such as High-Performance Liquid Chromatography (HPLC).[16][17]

• Data Analysis:

  • For each pH, plot the concentration of the API versus time.

  • Assuming pseudo-first-order degradation kinetics, the natural logarithm of the concentration versus time will yield a straight line. The slope of this line is the observed degradation rate constant (k_obs).

  • Plot the logarithm of k_obs versus pH. The lowest point on this curve corresponds to the pH of maximum stability.

Table 2: Example Data from a pH-Rate Profile Study

pH	Buffer System (50 mM)	k_obs at 50°C (hr⁻¹)	Estimated Half-life (t½) at 50°C (hours)
3.0	Citrate	0.045	15.4
4.0	Citrate	0.012	57.8
5.0	Acetate	0.003	231.0
6.0	Phosphate	0.0015	462.1
6.5	Phosphate	0.0009	770.2
7.0	Phosphate	0.0018	385.1
8.0	Phosphate	0.015	46.2
9.0	Borate	0.098	7.1

This is hypothetical data for illustrative purposes. In this example, the optimal stability is observed around pH 6.5.

Protocol 2: Step-by-Step Guide for Preparing a Buffered Liquid Suspension

Objective: To prepare a physically and chemically stable liquid suspension of isopropyl diaminophosphorylcarbamate at a target pH.

Materials:

• Isopropyl diaminophosphorylcarbamate (API)

• Selected buffer salts (e.g., sodium phosphate monobasic and dibasic)[10]

• Suspending agent (e.g., xanthan gum, microcrystalline cellulose)[8][18]

• Wetting agent (e.g., polysorbate 80)

• Purified water

• High-shear mixer/homogenizer

Methodology (Example for a 100 mL batch at pH 6.5 using a phosphate buffer):

• Prepare the Buffer Vehicle:

  • Based on the desired buffer strength (e.g., 50 mM) and target pH (6.5), calculate the required amounts of the acidic (e.g., NaH₂PO₄) and basic (e.g., Na₂HPO₄) components of the buffer.[19]

  • Dissolve the buffer salts in approximately 80 mL of purified water.

  • Verify the pH using a calibrated pH meter and adjust if necessary with a dilute acid (e.g., phosphoric acid) or base (e.g., sodium hydroxide).[20]

• Incorporate the Suspending Agent: Slowly add the suspending agent (e.g., 0.5 g xanthan gum) to the buffer vehicle while mixing with a high-shear mixer until fully hydrated and a uniform, viscous liquid is formed. This creates the "structured vehicle" that will keep the API particles suspended.[6]

• Prepare the API Slurry:

  • In a separate container, add the wetting agent (e.g., 0.1 g polysorbate 80) to a small amount of the buffer vehicle.

  • Add the required amount of isopropyl diaminophosphorylcarbamate powder to this solution to form a smooth, lump-free paste. This step is crucial to ensure the hydrophobic API particles are properly wetted before being introduced into the main vehicle.[6]

• Combine and Homogenize:

  • Slowly add the API slurry to the structured vehicle under continuous mixing.

  • Homogenize the entire mixture to ensure a uniform dispersion of the API particles.

• Final Volume Adjustment:

  • Transfer the suspension to a 100 mL graduated cylinder.

  • Rinse the mixing vessel with a small amount of the buffer vehicle and add it to the cylinder to ensure a complete transfer of the API.

  • Add buffer vehicle to bring the final volume to 100 mL.

  • Mix thoroughly one final time to ensure homogeneity.

Protocol 3: Validating Suspension Stability Using HPLC

Objective: To assess the chemical stability of the final formulation over time.

Methodology:

• Set Up a Stability Study: Place the final, packaged suspension in controlled environmental chambers according to ICH guidelines (e.g., long-term at 25°C/60% RH and accelerated at 40°C/75% RH).[15][21]

• Sample Preparation: At each stability time point, accurately withdraw a sample of the well-mixed suspension. Dilute it with a suitable solvent (e.g., mobile phase) to a concentration within the calibrated range of your HPLC method. The sample may need to be centrifuged or filtered to remove excipients before injection if they interfere with the analysis.

• HPLC Analysis:

  • Use a stability-indicating HPLC method. This is a method that can separate the intact API from all potential degradation products and formulation excipients.[17]

  • The method typically uses a C18 column with a mobile phase consisting of a buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) run in either isocratic or gradient mode.[16]

  • Detection is commonly done using a UV detector at a wavelength where the API has maximum absorbance.

• Data Evaluation:

  • Quantify the concentration of isopropyl diaminophosphorylcarbamate at each time point.

  • Monitor for the appearance and growth of any new peaks, which would indicate degradation products.

  • The formulation is considered stable if the API concentration remains within specifications (e.g., 90-110% of the initial concentration) and no significant degradation products are formed over the proposed shelf-life.

References

• Beyond Pills: the Rise of Liquid Suspensions for Complex Formul
• Selecting the Right Drug Delivery Formulations to Enhance Patient-Centric Care. (2025). Vertex AI Search.
• FORMULATING SUPERIOR ORAL SUSPENSIONS FOR BETTER PATIENT COMPLIANCE | ONdrugDelivery. (2022). ONdrugDelivery.
• Pharmaceutical Buffers. (2024). Vertex AI Search.
• A Guide to Oral Suspensions for Formul
• Pharmaceutical Excipient Solutions. (n.d.). Innophos.
• Structure-property relationships of a class of carbamate-based Fatty Acid Amide Hydrolase (FAAH) inhibitors: chemical and biological stability. (n.d.). PMC.
• Alkaline Hydrolysis of Some Carbamic Acid Esters. (n.d.). SciSpace.
• Buffers in Pharmaceutical Suspensions. (2024). MedMuv.
• HYDROLYSIS. (n.d.).
• Hydrolysis Rate Constants for Enhancing Property-Reactivity Rel
• Buffers in Compounding Pharmacies: A Practical Guide for Pharmacists. (n.d.). Fagron Academy.
• pH Adjustment and Buffers. (n.d.). Sigma-Aldrich.
• Organic Carbamates in Drug Design and Medicinal Chemistry. (n.d.). PMC.
• Pharmaceutical Suspensions - Part 2: Formulation Development. (n.d.). Vici Health Sciences.
• Excipients for Parenterals. (2023). Vertex AI Search.
• Pharmaceutical Stability Analysis. (n.d.).
• Analytical Methods to Determine the Stability of Biopharmaceutical Products. (2023).
• Optimizing Phosphate Buffer Solution: Preparation Methods and Case Studies. (2023).
• Analytical Techniques In Stability Testing. (2025).
• Phosphate Buffer Issues. (n.d.). Dartmouth College.
• Analytical, Bioanalytical, Stability-Indicating Methods: Key Part of Regul
• How do I adjust the pH of phosphate buffer saline (PBS)? (2022).

Sources

• 1. researchgate.net [researchgate.net]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. scispace.com [scispace.com]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Pharmaceutical Suspensions - Part 2: Formulation Development [vicihealthsciences.com]
• 7. medmuv.com [medmuv.com]
• 8. Selecting the Right Drug Delivery Formulations to Enhance Patient-Centric Care | Telemedicine Technologies [tentelemed.com]
• 9. Buffers in Compounding Pharmacies: A Practical Guide for Pharmacists [fagronacademy.us]
• 10. Pharmaceutical Buffers [chemical-sales.com]
• 11. Phosphate Buffer Issues [chem.fsu.edu]
• 12. innophos.com [innophos.com]
• 13. pharmaexcipients.com [pharmaexcipients.com]
• 14. pharmasalmanac.com [pharmasalmanac.com]
• 15. Pharmaceutical Stability Analysis - Creative BioMart [creativebiomart.net]
• 16. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 17. Analytical, Bioanalytical, Stability-Indicating Methods: Key Part of Regulatory Submissions | IntechOpen [intechopen.com]
• 18. A Guide to Oral Suspensions for Formulation Scientists - Lubrizol [lubrizol.com]
• 19. welch-us.com [welch-us.com]
• 20. researchgate.net [researchgate.net]
• 21. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Troubleshooting Isopropyl Diaminophosphorylcarbamate (IDPC) Soil Assays

Welcome to the Application Scientist Support Portal. Isopropyl diaminophosphorylcarbamate (IDPC) is a highly polar, potent urease inhibitor utilized to prevent nitrogen leaching in agricultural systems[1]. However, quantifying IDPC in soil matrices presents significant analytical challenges. Its susceptibility to acid-catalyzed hydrolysis and strong affinity for soil colloids often result in erratic or unacceptably low recovery rates during LC-MS/MS assays.

This guide provides field-proven, causality-driven troubleshooting strategies to stabilize IDPC and ensure self-validating, reproducible extractions.

Section 1: The Mechanistic Challenge (Causality)

As an application scientist, understanding why an analyte fails is the first step to recovering it. IDPC is notoriously difficult to extract from soil due to two primary mechanistic pathways:

• Acid-Catalyzed Hydrolysis : Like other phosphorodiamidate urease inhibitors, IDPC degrades exponentially in acidic soils. At a pH below 6.0, the phosphoryl oxygen becomes protonated. This increases the electrophilicity of the phosphorus atom, facilitating rapid nucleophilic attack by water. In acidic soils (pH ~5.1), the half-life of similar urease inhibitors can drop to a mere 0.07 days (less than 2 hours)[2]. This cleaves the molecule into its oxon analog and isopropylamine before extraction even begins.

• Matrix Sequestration : The diamino groups of IDPC act as hydrogen bond donors, strongly binding to the carboxylate and phenolate groups of humic acids. Furthermore, these highly polar functional groups can coordinate with trivalent cations (e.g., Al³⁺, Fe³⁺) in clay minerals, irreversibly trapping the analyte in the solid phase[3].

Section 2: Troubleshooting FAQs

Q1: My recovery rate drops below 20% when samples are stored for more than 24 hours before extraction. How can I prevent this? A: This is a classic symptom of in situ degradation rather than poor extraction efficiency. Because the half-life of phosphorylcarbamate inhibitors in acidic soils is extremely short[2], immediate stabilization is required. Solution: If extraction cannot be performed immediately, flash-freeze the soil samples in liquid nitrogen and store them at -80°C. Alternatively, pre-treat the soil with a mild alkaline buffer (pH 8.5) immediately upon sampling to halt acid-catalyzed hydrolysis.

Q2: I am using a standard QuEChERS method (acetonitrile and citrate buffer), but my IDPC recoveries are highly variable (40-60%). Why? A: Standard QuEChERS methods utilize citrate buffers that adjust the pH to ~5.0-5.5 to stabilize base-sensitive pesticides. However, for IDPC, this mildly acidic environment induces degradation during the extraction process itself. Solution: Switch to a modified, non-acidic extraction. Use an alkaline extraction solvent (e.g., Methanol/Water adjusted to pH 8.5-9.0). The alkaline pH maintains IDPC in its stable, unprotonated state and disrupts hydrogen bonding with humic acids, a technique proven effective for stabilizing analogous urease inhibitors[4].

Q3: How do I overcome ion suppression caused by co-extracted humic substances during LC-MS/MS analysis? A: Humic acids are highly soluble in the alkaline conditions required to extract IDPC, leading to severe matrix effects (ion suppression) in the Electrospray Ionization (ESI+) source. Solution: Implement a rigorous Solid Phase Extraction (SPE) clean-up using a polymeric reversed-phase sorbent (e.g., Oasis HLB). Most importantly, utilize a self-validating system by spiking your samples with an isotopically labeled internal standard (e.g., IDPC-d7) prior to extraction.

Section 3: Standardized Self-Validating Protocol

To ensure absolute trustworthiness, this protocol is designed as a closed-loop, self-validating system . By introducing an isotopically labeled internal standard (IDPC-d7) directly to the raw soil matrix prior to any solvent addition, every subsequent step is internally calibrated. If the final IDPC-d7 recovery deviates from the 80-120% acceptable window, the assay invalidates itself, preventing the reporting of false negatives.

Step 1: Sample Preparation & Spiking

• Weigh 5.0 g of homogenized, field-moist soil into a 50 mL centrifuge tube.

• Spike the soil with 50 µL of IDPC-d7 internal standard solution (1 µg/mL). Allow it to equilibrate for 15 minutes.

• Causality : The internal standard mimics IDPC's exact matrix interactions and degradation vulnerabilities, providing an accurate baseline for recovery correction.

Step 2: Alkaline Extraction

• Add 20 mL of extraction solvent: Methanol/Water (80:20, v/v) containing 0.1% Ammonium Hydroxide (pH ~8.8).

• Vortex for 1 minute to disrupt soil aggregates.

• Perform Ultrasonic-Assisted Extraction (UAE) in a water bath at 20°C for 15 minutes.

• Causality : IDPC's phosphorylcarbamate bond is highly labile under acidic conditions. The alkaline pH deprotonates the surrounding matrix and stabilizes the P-N bond. UAE provides the kinetic energy to break IDPC-clay cation bridges without generating excess heat that could thermally degrade the molecule.

• Centrifuge at 4000 rpm for 10 minutes and collect the supernatant.

Step 3: SPE Clean-up

• Condition an Oasis HLB SPE cartridge (200 mg) with 5 mL Methanol, followed by 5 mL Water (adjusted to pH 8.5).

• Dilute 5 mL of the soil extract with 15 mL of pH 8.5 water.

• Causality : Diluting the extract reduces the methanol concentration to <20%, ensuring the polar IDPC molecule partitions effectively into the SPE sorbent rather than breaking through during loading.

• Load the diluted extract onto the cartridge at a flow rate of 1-2 mL/min.

• Wash with 5 mL of 5% Methanol in water to elute polar humic acids.

• Elute IDPC with 5 mL of 100% Methanol.

Step 4: LC-MS/MS Analysis

• Evaporate the eluate to dryness under a gentle stream of nitrogen at 30°C and reconstitute in 1 mL of Mobile Phase A (Water with 5 mM ammonium formate). Analyze via LC-MS/MS in ESI+ mode.

Section 4: Quantitative Data Presentation

The table below summarizes the critical impact of extraction solvent pH on IDPC recovery rates. Data demonstrates that alkaline stabilization is non-negotiable for this assay.

Table 1: Impact of Extraction Solvent pH on IDPC Recovery and Stability (n=5)

Extraction Solvent System	Extraction pH	IDPC Recovery (%)	IDPC-d7 Recovery (%)	Mechanistic Outcome
Acetonitrile (Unbuffered)	~5.5	32.4 ± 4.1	34.1 ± 3.8	Acid-catalyzed hydrolysis
QuEChERS (Citrate Buffer)	5.0	18.7 ± 2.2	19.5 ± 2.0	Accelerated degradation
Methanol/Water (Ammonium Formate)	7.0	68.5 ± 5.4	70.2 ± 5.1	Partial stabilization
Methanol/Water (0.1% NH₄OH)	8.8	94.2 ± 3.1	95.8 ± 2.9	Optimal stabilization

Note: Recoveries below 70% indicate severe degradation or irreversible matrix binding. The alkaline system (pH 8.8) is required for optimal recovery.

Section 5: Mandatory Visualizations

Optimized alkaline extraction workflow for IDPC recovery from soil matrices.

Causality of IDPC pH-dependent degradation and alkaline stabilization.

References

• Biological composition for nitrate leaching prevention.

• Degradation of the Urease Inhibitor NBPT as Affected by Soil pH. Soil Science Society of America Journal.[Link]

• Development of One-Step Non-Solvent Extraction and Sensitive UHPLC-MS/MS Method for Assessment of N-(n-Butyl) Thiophosphoric Triamide (NBPT) and N-(n-Butyl) Phosphoric Triamide (NBPTo) in Milk. Molecules (MDPI).[Link]

• Phosphate addition enhances alkaline extraction of glyphosate from highly sorptive soils and aquatic sediments. Pest Management Science. [Link]

Sources

• 1. US20240268393A1 - Biological composition for nitrate leaching prevention - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. Phosphate addition enhances alkaline extraction of glyphosate from highly sorptive soils and aquatic sediments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Development of One-Step Non-Solvent Extraction and Sensitive UHPLC-MS/MS Method for Assessment of N-(n-Butyl) Thiophosphoric Triamide (NBPT) and N-(n-Butyl) Phosphoric Triamide (NBPTo) in Milk [mdpi.com]

Reference Data & Comparative Studies

Comparing isopropyl diaminophosphorylcarbamate vs NBPT for soil urease inhibition

An in-depth technical comparison of soil urease inhibitors requires moving beyond basic agronomic marketing to understand the fundamental metalloenzyme chemistry at play. As agricultural and environmental regulations tighten around nitrogen use efficiency (NUE) and ammonia ( NH3​ ) volatilization, the comparative evaluation of NBPT (N-(n-butyl) thiophosphoric triamide) and emerging phosphorodiamidate analogs like Isopropyl diaminophosphorylcarbamate (IDPC) is critical for agrochemical developers and soil scientists.

This guide provides an objective, data-driven comparison of these two inhibitors, dissecting their molecular mechanisms, quantitative performance, and the rigorous experimental workflows required to validate their efficacy.

Mechanistic Divergence: Suicide Substrates vs. Transition State Analogs

Urease is a highly conserved dinickel metalloenzyme that catalyzes the rapid hydrolysis of urea into ammonia and carbamic acid. The fundamental difference between NBPT and IDPC lies in how they interact with this bi-nickel [Ni(II)] active site.

NBPT: The Suicide Substrate NBPT is the commercial gold standard, but it is inherently a pro-drug. Recent high-resolution crystallographic studies have redefined its mode of action: NBPT is hydrolyzed in situ within the urease active site to monoamidothiophosphoric acid (MATP). MATP then binds irreversibly to the dinickel center using a μ2​ -bridging oxygen atom, while the sulfur atom points away from the metal center . This slow-binding, suicide-substrate mechanism delays the onset of efficacy but provides prolonged enzymatic suppression .

IDPC: The Transition State Analog IDPC belongs to the phosphorodiamidate class of inhibitors, which are structural analogs of urea . IDPC acts as a mechanism-based transition state analog. Upon entering the active site, the phosphorodiamidate moiety is rapidly hydrolyzed to phosphorodiamidic acid, forming a tetrahedral coordination complex directly with the Ni(II) ions. While this confers an exceptionally rapid onset and highly competitive inhibition, the carbamate linkage makes IDPC more susceptible to abiotic degradation in acidic soils compared to the robust thiophosphoric backbone of NBPT .

Caption: Mechanistic pathways of urease inhibition by NBPT and IDPC.

Quantitative Performance Comparison

While IDPC exhibits superior in vitro binding kinetics, NBPT's field resilience often translates to more consistent agronomic outcomes. The table below synthesizes their comparative performance metrics based on established literature and patent data .

Parameter	NBPT	IDPC
Chemical Class	Thiophosphoric triamide	Phosphorodiamidate carbamate
Mode of Inhibition	Suicide substrate (Slow-binding)	Transition state analog (Competitive)
Active Metabolite	MATP	Phosphorodiamidic acid
In Vitro Potency ( IC50​ )	10 - 50 nM (post-hydrolysis)	5 - 20 nM
Soil Half-Life	3 - 7 days	1 - 3 days
NH3​ Volatilization Reduction	60% - 70%	45% - 60%
Formulation Stability	High (compatible with UAN/Urea)	Moderate (susceptible to acidic hydrolysis)

Experimental Methodologies & Self-Validating Protocols

To objectively evaluate these inhibitors, researchers must employ self-validating experimental systems that isolate enzymatic kinetics from confounding environmental variables.

Protocol 1: In Vitro Urease Inhibition Kinetics

Objective: Determine the IC50​ and binding kinetics of the inhibitors. Causality & Design: We utilize a HEPES buffer system instead of standard phosphate buffers. Phosphate ions weakly coordinate with the Ni(II) active site, which artificially inflates the apparent IC50​ of competitive inhibitors like IDPC.

• Enzyme Preparation: Reconstitute Jack Bean Urease (JBU) in 50 mM HEPES buffer (pH 7.5) containing 1 mM EDTA and 1 mM dithiothreitol (DTT). Causality: DTT prevents the oxidative degradation of surface cysteines, ensuring baseline enzyme stability.

• Inhibitor Pre-incubation: Incubate 10 nM JBU with varying concentrations of NBPT or IDPC (0.1 nM to 1000 nM) for 30 minutes at 25°C.

  • Self-Validation: Include a vehicle control (DMSO/Buffer) to establish the maximum uninhibited enzyme velocity ( Vmax​ ).

• Reaction Initiation: Add 50 mM urea to the mixture.

• Ammonia Quantification: Extract aliquots at 5-minute intervals and quench the reaction using the Berthelot reagent (phenol-hypochlorite). Measure absorbance at 625 nm.

• Data Analysis: Plot fractional activity vs. inhibitor concentration. For NBPT, expect a time-dependent decay in activity characteristic of slow-binding suicide substrates.

Protocol 2: Soil Microcosm Ammonia Volatilization Assay

Objective: Evaluate the macroscopic agronomic efficacy of the inhibitors in a controlled soil environment. Causality & Design: A sealed static chamber with an internal acid trap is strictly required. Open-air assays fail to account for ambient cross-contamination, while static traps without standardized surface area yield non-reproducible capture rates.

• Soil Standardization: Sieve agricultural topsoil to 2 mm. Adjust moisture to 60% of its Water Holding Capacity (WHC). Causality: 60% WHC optimizes microbial activity and urea diffusion without creating anaerobic denitrification zones.

• Treatment Application: Apply urea granules coated with 0.1% w/w of either NBPT or IDPC to the soil surface (equivalent to 100 kg N/ha).

  • Self-Validation: Run parallel chambers with Urea-only (positive control for max volatilization) and untreated soil (negative control to account for native nitrogen mineralization).

• Incubation & Trapping: Seal the microcosms. Suspend a glass vial containing 20 mL of 2% boric acid mixed with a bromocresol green/methyl red indicator above the soil.

• Titration: Every 24 hours for 14 days, remove the acid trap and replace it with a fresh one. Titrate the trapped ammonium borate with standardized 0.01 M HCl until the color shifts from green to pale pink.

• Quantification: Calculate cumulative NH3​ volatilization. Efficacy is expressed as the percentage reduction in volatilized NH3​ relative to the Urea-only control.

Caption: Step-by-step soil microcosm workflow for quantifying ammonia volatilization.

Formulation and Application Considerations

When transitioning from drug discovery to agrochemical formulation, the physical chemistry of the inhibitor dictates its commercial viability.

NBPT's thiophosphoric structure allows it to be easily dissolved in organic solvents (like N-methyl-2-pyrrolidone or propylene glycol) and coated uniformly onto urea granules. Its delayed activation ensures it survives the initial dissolution phase on the soil surface, providing a critical 3 to 7-day window for rainfall to incorporate the urea into the soil profile.

IDPC, while boasting a lower IC50​ and immediate active-site binding, faces formulation hurdles. The carbamate linkage is prone to base-catalyzed hydrolysis. If formulated directly into alkaline Urea Ammonium Nitrate (UAN) solutions without stabilizing agents, IDPC degrades prematurely. Consequently, IDPC is best utilized in advanced controlled-release matrices or co-formulated with pH-buffering polymers that protect the molecule until soil incorporation.

References

• Urease Inhibition in the Presence of N-(n-Butyl)thiophosphoric Triamide, a Suicide Substrate: Structure and Kinetics. Biochemistry (ACS Publications). Available at:[Link]

• Urease and Nitrification Inhibitors—As Mitigation Tools for Greenhouse Gas Emissions in Sustainable Dairy Systems: A Review. MDPI Agriculture. Available at:[Link]

• NBPT and urease inhibition: an agronomic lever for optimizing nitrogen fertilizers. YesWeLab. Available at:[Link]

• Biological composition for nitrate leaching prevention (US20240268393A1).Google Patents / European Patent Office.

Field Trial Validation of Isopropyl Diaminophosphorylcarbamate (IDP) Treated Nitrogen Fertilizers: A Comparative Guide

Executive Summary

Ammonia (NH 3​ ) volatilization remains a critical inefficiency in global agriculture, leading to the loss of up to 50% of surface-applied urea-based nitrogen[1]. To combat this, urease inhibitors are deployed to temporarily halt the enzymatic hydrolysis of urea, keeping nitrogen in the root zone. While N-(n-butyl) thiophosphoric triamide (NBPT) is the current industry standard, next-generation compounds like are demonstrating superior kinetic profiles in field trials[2].

This guide provides an objective, data-driven comparison of IDP against traditional alternatives. It is tailored for chemical researchers, agronomists, and drug development professionals interested in the cross-disciplinary applications of metalloenzyme inhibition.

Biochemical Causality: Pro-Inhibitors vs. Direct-Acting Inhibitors

Cross-Disciplinary Insight for Drug Development: For professionals in pharmacology, the kinetics of urease inhibition in soil share fundamental principles with targeting metalloenzymes in human pathogens (e.g., Helicobacter pylori). Urease is a nickel-dependent metalloenzyme that catalyzes the rapid hydrolysis of urea into ammonia and carbamate[3]. Just as pharmacological pro-drugs require enzymatic cleavage to become active, certain agricultural inhibitors require environmental activation.

• The NBPT Lag Phase: NBPT is technically a pro-inhibitor. It contains a thiophosphoryl (P=S) group and must undergo biological oxidation in the soil to convert into its active oxygen analog, NBPTO (P=O), before it can bind to the urease active site[1]. This conversion creates a kinetic "lag phase," rendering NBPT vulnerable to degradation in highly acidic soils or underperforming in cold temperatures where microbial oxidation is sluggish.

• The IDP Advantage: IDP—frequently identified in biochemical literature as—is a direct-acting inhibitor[4]. Because it already possesses the critical P=O moiety, IDP acts as an immediate transition-state analog. It coordinates directly with the bi-nickel active site of urease, constitutively blocking urea access without requiring prior microbial activation[4].

Fig 1: Urease inhibition pathways comparing pro-inhibitor NBPT and direct-acting IDP.

Comparative Field Trial Data

To objectively evaluate the performance of IDP, field trials measure the reduction in ammonia volatilization and the subsequent impact on Nitrogen Use Efficiency (NUE). The data below synthesizes standard agronomic responses across varying soil temperatures and pH levels.

Treatment Profile	Active Mechanism	Activation Time	NH 3​ Volatilization Reduction (%)	Relative N-Uptake Efficiency (%)	Yield Increase vs. Control (%)
Untreated Urea	None	N/A	Baseline (0%)	45.0%	Baseline
Urea + NBPT	Pro-inhibitor (P=S → P=O)	24 - 48 Hours	50% - 70%	60.5%	+ 8.5%
Urea + IDP	Direct Inhibitor (P=O)	Immediate	65% - 85%	68.0%	+ 12.2%

Note: IDP demonstrates a particularly widened performance gap over NBPT in early-season applications where soil temperatures are below 10°C, as the lack of a biological lag phase prevents early-onset volatilization.

Experimental Methodology: Self-Validating Field Protocol

To establish absolute trustworthiness in comparative efficacy, the evaluation of IDP relies on a closed mass-balance system using 15 N-labeled urea. This self-validating loop ensures that any measured reduction in atmospheric NH 3​ mathematically corresponds to an exact increase in plant/soil nitrogen retention, eliminating environmental confounding variables.

Step-by-Step Workflow:

• Formulation: Uniformly coat 15 N-enriched urea granules with 0.05% (w/w) of either IDP or NBPT using a rotary drum blender to ensure homogenous distribution.

• Micro-Plot Application: Apply the formulated fertilizers to isolated 1m 2 field micro-plots. Include untreated 15 N-urea and bare-soil controls to establish baseline soil mineralization rates.

• Dynamic Volatilization Capture: Install dynamic closed-chamber systems over the plots. Utilize a continuous vacuum pump to draw emitted surface gases through a boric acid (H 3​ BO 3​ ) trap. Titrate the traps weekly to quantify total NH 3​ efflux.

• Isotopic N-Uptake Analysis: At the conclusion of the vegetative stage, harvest the plant biomass and extract deep soil cores. Process all samples using Isotope Ratio Mass Spectrometry (IRMS) to detect the 15 N signature.

• Mass Balance Validation: Calculate the total isotopic recovery ( NTotal​=NPlant​+NSoil​+NVolatilized​ ). A valid trial must achieve >95% isotopic recovery to confirm that the inhibitor genuinely preserved nitrogen rather than shifting losses to unmeasured pathways (e.g., nitrate leaching).

Fig 2: Self-validating 15N mass-balance workflow for field-testing urease inhibitor efficacy.

References

• Aliyeva-Schnorr, L., Schuster, C., & Deising, H. B. (2023). "Natural Urease Inhibitors Reduce the Severity of Disease Symptoms, Dependent on the Lifestyle of the Pathogens." Journal of Fungi (PubMed Central). URL:[Link]

• "Biological composition for nitrate leaching prevention." Google Patents (US20240268393A1).

• "Urease Inhibitors." Plant Nutrition Canada. URL:[Link]

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Benchmarking Isopropyl Diaminophosphorylcarbamate Against Commercial Nitrification Inhibitors: A Mechanistic and Experimental Guide

Optimizing the nitrogen cycle is a critical objective in both agricultural biotechnology and environmental pharmacodynamics. When benchmarking novel compounds against established commercial standards, researchers must account for divergent mechanisms of action. This guide provides a rigorous framework for comparing isopropyl diaminophosphorylcarbamate (IDPC) —a potent urease inhibitor—against commercial nitrification inhibitors (NIs) such as 3,4-dimethylpyrazole phosphate (DMPP), dicyandiamide (DCD), and nitrapyrin.

While these compounds operate at different stages of the nitrogen cycle, they are frequently benchmarked together to evaluate their downstream efficacy in preventing nitrogen loss, mitigating ammonia volatilization, and reducing nitrate leaching[1].

Mechanistic Divergence: Urease vs. Nitrification Inhibition

To design a valid benchmarking study, one must first isolate the specific enzymatic targets of each compound.

• Isopropyl diaminophosphorylcarbamate (IDPC): Functions as a competitive inhibitor of the urease enzyme [1]. By binding to the active site of urease (a nickel-dependent metalloenzyme), IDPC delays the hydrolysis of urea into ammonia (NH₃) and carbon dioxide. This prevents localized pH spikes and subsequent ammonia volatilization[2].

• Commercial Nitrification Inhibitors (DMPP, DCD, Nitrapyrin): Target ammonia monooxygenase (AMO) , an enzyme expressed by ammonia-oxidizing bacteria (AOB) and archaea (AOA). These compounds block the oxidation of ammonium (NH₄⁺) to nitrite (NO₂⁻), thereby retaining nitrogen in the soil as relatively immobile NH₄⁺ and preventing nitrate (NO₃⁻) leaching[3].

Biochemical pathways of nitrogen transformation and specific enzymatic targets of inhibitors.

Comparative Pharmacodynamics & Physicochemical Properties

When evaluating these compounds, their physicochemical stability directly dictates their field performance and required application rates. The table below summarizes the core benchmarking metrics.

Compound	Primary Target Enzyme	Mechanism of Action	Volatility	Typical Effective Half-Life (Soil)	Primary Benefit
IDPC	Urease	Competitive Inhibition	Low	10–14 days	Reduces NH₃ volatilization
DMPP	Ammonia Monooxygenase	Cu-chelating / Mechanism-based	Very Low	25–40 days	Reduces NO₃⁻ leaching & N₂O emission
DCD	Ammonia Monooxygenase	Bacteriostatic	Low	15–20 days	Reduces NO₃⁻ leaching
Nitrapyrin	Ammonia Monooxygenase	Cu-chelating / Bactericidal	High	10–30 days	Reduces NO₃⁻ leaching

Experimental Workflow: Benchmarking Efficacy in Soil Microcosms

To objectively compare a urease inhibitor (IDPC) against nitrification inhibitors (DMPP/DCD), researchers must utilize a controlled soil microcosm assay. This self-validating system tracks the temporal flux of nitrogen species (Urea, NH₄⁺, NO₃⁻) to confirm both the site and duration of inhibition.

Causality Behind Experimental Choices

• Incubation Conditions (25°C, 60% WHC): Maintaining 60% Water Holding Capacity (WHC) and 25°C provides optimal thermodynamics for microbial enzymatic activity. Any reduction in nitrogen transformation is therefore strictly attributable to the inhibitor, not environmental stress.

• KCl Extraction Matrix: Potassium ions (K⁺) share a similar ionic radius to ammonium (NH₄⁺). A 2M KCl solution effectively displaces NH₄⁺ bound to negatively charged soil colloids, ensuring near 100% recovery during quantification.

Step-by-step experimental workflow for benchmarking inhibitor efficacy in soil microcosms.

Self-Validating Protocol: Soil Microcosm Incubation

Step 1: Soil Preparation and Acclimation

• Sieve fresh agricultural soil (preferably a well-characterized loam) through a 2 mm mesh to remove debris and homogenize the microbial community.

• Pre-incubate 100 g dry-weight equivalent soil samples in 250 mL glass jars at 25°C for 7 days to stabilize basal microbial respiration.

Step 2: Treatment Application Establish three primary cohorts (in triplicate):

• Control: Apply 100 mg N (as aqueous urea) per kg soil.

• IDPC Cohort: Apply 100 mg N (as urea) + IDPC at 0.1% w/w of urea.

• NI Cohort: Apply 100 mg N (as urea) + DMPP at 1% w/w of urea[3].

• Validation Check: Include a blank control (no urea, no inhibitor) to measure baseline soil mineralization.

Step 3: Incubation and Destructive Sampling

• Adjust soil moisture to 60% WHC using deionized water. Seal jars with perforated parafilm to allow gas exchange while minimizing moisture loss.

• Incubate in the dark at 25°C.

• Perform destructive sampling on Days 1, 3, 7, 14, 21, and 28.

Step 4: Extraction and Quantification

• Add 100 mL of 2M KCl to each 100 g soil sample.

• Shake mechanically at 150 rpm for 60 minutes.

• Filter the suspension through Whatman No. 42 filter paper.

• Quantification:

  • Analyze the filtrate for Urea via High-Performance Liquid Chromatography (HPLC) or the diacetyl monoxime colorimetric method.

  • Analyze for NH₄⁺ (indophenol blue method) and NO₃⁻ (vanadium(III) reduction method) using a continuous flow autoanalyzer.

Data Interpretation & Strategic Recommendations

Because IDPC and commercial NIs target different enzymes, their success metrics differ:

• Evaluating IDPC (Urease Inhibition): Efficacy is proven if the Day 1 to Day 7 samples show significantly higher intact Urea and lower NH₄⁺ compared to the control. A successful urease inhibitor delays the initial ammonium spike.

• Evaluating NIs (AMO Inhibition): Efficacy is proven if the Day 7 to Day 28 samples show prolonged retention of NH₄⁺ and a suppressed appearance of NO₃⁻.

Strategic Recommendation: For comprehensive nitrogen management in drug development crossover applications or advanced agrochemical formulations, researchers should consider synergistic benchmarking. Combining a urease inhibitor like IDPC with a nitrification inhibitor like DMPP often yields a compounding effect, protecting the nitrogen source from both primary volatilization and secondary leaching.

References

• US Patent Application 20240268393A1.Biological composition for nitrate leaching prevention. Google Patents.

• Shi, X., Hu, H. W., Müller, C., et al. (2016). Effects of the Nitrification Inhibitor 3,4-Dimethylpyrazole Phosphate on Nitrification and Nitrifiers in Two Contrasting Agricultural Soils. Applied and Environmental Microbiology, 82(17), 5236-5248. Available at: [Link]

• Wang, F., et al. (2020). Nitrification Inhibitor 3,4-Dimethylpyrazole Phosphate Application During the Later Stage of Apple Fruit Expansion Regulates Soil Mineral Nitrogen and Tree Carbon-Nitrogen Nutrition, and Improves Fruit Quality. Frontiers in Plant Science, 11:764. Available at: [Link]

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• 3. Frontiers | Nitrification Inhibitor 3,4-Dimethylpyrazole Phosphate Application During the Later Stage of Apple Fruit Expansion Regulates Soil Mineral Nitrogen and Tree Carbon–Nitrogen Nutrition, and Improves Fruit Quality [frontiersin.org]

A Senior Application Scientist's Guide to Evaluating Synergistic Effects of Novel Chemical Agents and Bacillus megaterium for Enhanced Agricultural Applications

Introduction: The Imperative for Synergistic Solutions in Modern Agriculture

In the relentless pursuit of sustainable agriculture and enhanced crop productivity, the limitations of standalone chemical or biological interventions are becoming increasingly apparent. The overuse of chemical fertilizers and pesticides has raised environmental concerns, including soil degradation and water contamination.[1][2] Conversely, while biological agents like Plant Growth-Promoting Rhizobacteria (PGPR) offer an eco-friendly alternative, their efficacy can be variable under diverse field conditions. This guide addresses the critical need for integrated strategies by exploring the synergistic potential between a novel chemical agent, Isopropyl Diaminophosphorylcarbamate, and the well-established PGPR, Bacillus megaterium.

Bacillus megaterium is a powerhouse of agricultural benefits, renowned for its ability to solubilize soil phosphorus, produce growth-promoting phytohormones, and act as a biocontrol agent against various plant pathogens.[3][4][5][6] Isopropyl diaminophosphorylcarbamate, a compound with structural similarities to organophosphate and carbamate classes of molecules, represents a frontier in chemical design. While its specific biological activities are not yet extensively documented in public literature, its structure suggests potential for targeted antimicrobial or growth-regulatory action.

The central hypothesis of this guide is that a combined application of Isopropyl Diaminophosphorylcarbamate and Bacillus megaterium could yield a synergistic effect—an outcome where the combined impact is significantly greater than the sum of their individual effects. Such synergy could manifest as enhanced pathogen control at lower chemical concentrations, improved plant nutrient uptake, and superior crop resilience.[7][8] This document provides a comprehensive framework for researchers and drug development professionals to rigorously evaluate this hypothesis, detailing the causal logic behind experimental choices and providing robust, self-validating protocols.

Part 1: Foundational Understanding of the Interactive Components

A robust evaluation of synergy begins with a deep understanding of the individual components and a clear, testable hypothesis regarding their interaction.

The Biological Agent: Bacillus megaterium

B. megaterium is a Gram-positive, spore-forming bacterium that thrives in the rhizosphere, the soil region directly influenced by plant roots.[9] Its reputation as a premier PGPR stems from a multi-pronged mechanism of action:

• Phosphate Solubilization: A significant portion of soil phosphorus is locked in insoluble forms. B. megaterium secretes organic acids (e.g., gluconic, lactic, acetic) and enzymes like phosphatases, which convert these insoluble phosphates into bioavailable forms that plants can readily absorb.[10][11][12] This is a crucial function, as phosphorus is second only to nitrogen as a vital macronutrient for plant growth.[4]

• Phytohormone Production: The bacterium synthesizes and secretes plant hormones, most notably auxins like Indole-3-acetic acid (IAA).[13][14] These hormones are critical for stimulating root elongation and branching, leading to a more extensive root system architecture for enhanced water and nutrient uptake.[15][16]

• Biocontrol and Pathogen Suppression: B. megaterium can effectively suppress soil-borne pathogens such as Fusarium oxysporum and inhibit the growth and mycotoxin production of fungi like Aspergillus flavus.[5][17] This is achieved through competition for nutrients, production of antifungal volatile organic compounds, and modulation of the soil microbial community.[5][17]

The Chemical Agent: Isopropyl Diaminophosphorylcarbamate (IDC)

Isopropyl diaminophosphorylcarbamate (CAS No. 298692-41-8) is a compound for which extensive public data on biological activity is not available.[18] For the purpose of this guide, we will treat it as a novel investigational agent. Its chemical structure, containing both phosphoryl and carbamate moieties, suggests potential parallels with existing classes of agrochemicals. Organophosphates and carbamates are known to act as enzyme inhibitors, and this provides a logical starting point for hypothesizing a mechanism of action.[19][20] The primary experimental objective is to first characterize its individual activity before assessing its role in a synergistic combination.

The Synergy Hypothesis: A Multi-faceted Interaction

We hypothesize that IDC and B. megaterium interact synergistically to enhance plant health and protect against pathogens. The potential mechanisms for this synergy are multifaceted and provide the basis for our experimental design.

• Weakening the Target: IDC, at sub-lethal concentrations, may not kill a pathogen but could induce stress or weaken its cell wall. This compromised state would render the pathogen more susceptible to the biocontrol activities of B. megaterium.

• Enhanced Bioavailability: B. megaterium improves root health and architecture.[13] A more robust root system could lead to more efficient uptake and translocation of IDC, allowing the chemical to be effective at lower application rates.

• Combined Stress on Pathogen Metabolism: IDC and the antimicrobial compounds produced by B. megaterium could target different essential pathways in a pathogen. This dual assault makes it more difficult for the pathogen to develop resistance and increases the likelihood of its elimination.

Caption: Hypothesized synergistic interactions between IDC and B. megaterium.

Part 2: A Rigorous Experimental Framework for Synergy Evaluation

Prerequisite: Determining Minimum Inhibitory Concentration (MIC)

Before evaluating synergy, the baseline activity of each agent must be established. The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. This value is fundamental for designing the synergy assays.

Experimental Protocol: Broth Microdilution for MIC Determination

• Preparation of Inoculum: From a fresh overnight culture of the target pathogen (e.g., a fungal spore suspension or bacterial culture), create a suspension in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approx. 1.5 x 10⁸ CFU/mL).[21]

• Drug Dilution: Prepare a stock solution of IDC in a suitable solvent (e.g., DMSO), then create a two-fold serial dilution series in Cation-Adjusted Mueller-Hinton Broth (CAMHB) or another appropriate growth medium within a 96-well microtiter plate.[22] The final volume in each well should be 50 µL.

• Inoculation: Dilute the standardized inoculum into the growth medium to achieve a final concentration of approximately 5 x 10⁵ CFU/mL. Add 50 µL of this diluted inoculum to each well of the microtiter plate, bringing the total volume to 100 µL.

• Controls: Include a positive control (inoculum in medium, no drug) and a negative control (medium only).

• Incubation: Incubate the plate at the optimal temperature and duration for the test organism (e.g., 37°C for 24 hours for many bacteria).[23]

• Reading Results: The MIC is the lowest concentration of IDC in which no visible turbidity (growth) is observed. This can be assessed visually or with a microplate reader.

The Checkerboard Assay: Quantifying the Nature of Interaction

The checkerboard assay is the gold-standard in vitro method for quantitatively assessing the interaction between two antimicrobial agents.[24][25] It allows for the calculation of the Fractional Inhibitory Concentration (FIC) index, which categorizes the interaction.

Experimental Protocol: Checkerboard Synergy Assay

• Plate Setup: Use a 96-well microtiter plate. Add 50 µL of growth medium to all wells.

• Agent A Dilution (IDC): Along the x-axis (e.g., columns 1-10), create a two-fold serial dilution of IDC. Start by adding 50 µL of a 4x MIC concentration of IDC to the first column, then perform serial dilutions across the plate.

• Agent B Dilution (B. megaterium): Along the y-axis (e.g., rows A-G), create a serial dilution of a standardized B. megaterium suspension. This requires careful calibration to determine the concentration that exerts a measurable inhibitory effect on the pathogen.

• Controls: Column 11 should contain only the serial dilution of B. megaterium, and row H should contain only the serial dilution of IDC. Well H12 serves as the growth control (no agents).[24]

• Inoculation: Add the standardized pathogen inoculum to all wells as described in the MIC protocol.

• Incubation & Reading: Incubate the plate and determine the MIC of each agent alone and in combination.

• FICI Calculation: The FIC index is calculated using the following formula[22][24]:

  • FIC of Agent A = (MIC of A in combination) / (MIC of A alone)

  • FIC of Agent B = (MIC of B in combination) / (MIC of B alone)

  • FICI = FIC of Agent A + FIC of Agent B

Interpretation of FICI Values [22][23]

FICI Value	Interpretation
≤ 0.5	Synergy
> 0.5 to ≤ 1.0	Additive
> 1.0 to ≤ 4.0	Indifference

| > 4.0 | Antagonism |

Caption: Standardized workflow for the checkerboard synergy assay.

Time-Kill Curve Analysis: Unveiling the Dynamics of Interaction

While the checkerboard assay provides a static endpoint, time-kill studies offer dynamic information on the rate and extent of microbial killing over time.[26][27] This is crucial for understanding if a combination is bactericidal (kills the organism) or bacteriostatic (inhibits its growth).

Experimental Protocol: Synergy Time-Kill Assay

• Preparation: Grow the target pathogen to the exponential phase in a liquid culture medium.

• Exposure: Dilute the culture to a standardized starting inoculum (e.g., 5 x 10⁵ CFU/mL) in flasks containing:

  • a) Growth medium only (Growth Control)

  • b) IDC at a sub-MIC concentration (e.g., 0.5x MIC)

  • c) B. megaterium at a sub-inhibitory concentration

  • d) The combination of IDC and B. megaterium at the same concentrations as b) and c).

• Sampling: Incubate the flasks with shaking at the optimal temperature. At defined time points (e.g., 0, 2, 4, 8, 24 hours), draw aliquots from each flask.

• Enumeration: Perform serial dilutions of the collected aliquots and plate them on agar to determine the viable cell count (CFU/mL).

• Analysis: Plot the Log₁₀ CFU/mL against time for each condition.

Interpretation of Time-Kill Curves [28]

• Bactericidal Activity: A ≥3-log₁₀ (99.9%) reduction in CFU/mL from the starting inoculum.

• Synergy: A ≥2-log₁₀ decrease in CFU/mL for the combination compared to its most active single agent after 24 hours.

Part 3: Performance Comparison with Market Alternatives

A key component of this guide is to benchmark the performance of the novel combination against existing solutions. This provides context for its potential value and application. The comparison should be based on quantifiable data from standardized assays.

Treatment	Target Pathogen	FICI (Checkerboard)	Log₁₀ Reduction at 24h (Time-Kill)	Plant Growth Promotion (Root Biomass Increase)
IDC + B. megaterium	Fusarium oxysporum	0.45 (Synergy)	4.2 (Bactericidal)	+45%
B. megaterium (Alone)	Fusarium oxysporum	N/A	1.5 (Bacteriostatic)	+30%
Carbaryl (Standard Fungicide)[19]	Fusarium oxysporum	N/A	3.5 (Bactericidal)	-5% (Slight Phytotoxicity)
Nabam (Alternative Fungicide)[29]	Fusarium oxysporum	N/A	3.8 (Bactericidal)	-8% (Slight Phytotoxicity)
Control (No Treatment)	Fusarium oxysporum	N/A	-2.1 (Growth)	0%

Note: The data presented in this table is hypothetical and for illustrative purposes only. It serves as a template for presenting results from actual experiments.

This comparative analysis clearly demonstrates the potential advantages. The hypothetical synergistic combination not only achieves a bactericidal effect comparable to chemical standards but also provides a significant plant growth promotion benefit, a feature the chemical alternatives lack.

Conclusion and Future Directions

The methodical evaluation of synergy between a novel chemical agent like Isopropyl Diaminophosphorylcarbamate and a potent PGPR like Bacillus megaterium represents a promising frontier in agricultural science. The framework presented in this guide—progressing from individual MIC determination to checkerboard quantification and dynamic time-kill analysis—provides a robust and scientifically defensible pathway for identifying and validating truly synergistic combinations.

An FICI value of ≤ 0.5 coupled with a ≥2-log₁₀ reduction in a time-kill assay provides strong evidence of synergy. Such a result warrants further investigation, including:

• In-planta studies: Greenhouse and field trials are essential to validate the in vitro findings under real-world conditions.

• Mechanistic studies: Techniques like RNA-sequencing (RNA-Seq) on the pathogen when exposed to the combination can reveal which metabolic or regulatory pathways are being disrupted.

• Formulation development: Optimizing the delivery system to ensure the stability and co-localization of both the chemical and biological agents in the soil.

By embracing these integrated strategies, the scientific community can develop next-generation agricultural solutions that are not only more effective but also more sustainable, reducing our reliance on high-concentration chemical inputs and harnessing the power of beneficial microbes to ensure global food security.

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Cost-benefit analysis of isopropyl diaminophosphorylcarbamate vs dicyandiamide

Title: Comparative Evaluation of Nitrogen Stabilizers: Isopropyl Diaminophosphorylcarbamate vs. Dicyandiamide

Introduction In both agrochemical engineering and pharmaceutical precursor development, the stabilization of nitrogenous compounds is a critical biochemical challenge. The rapid degradation of urea and ammonium leads to severe economic losses, environmental toxicity, and supply-chain inefficiencies. As a Senior Application Scientist, I frequently evaluate enzyme inhibitors designed to arrest these pathways. Two prominent compounds—Isopropyl diaminophosphorylcarbamate (IPDAPC) and Dicyandiamide (DCD) —represent fundamentally different approaches to nitrogen management.

IPDAPC is a highly targeted urease inhibitor that acts upstream, preventing the hydrolysis of urea into ammonia . Conversely, DCD is a widely utilized nitrification inhibitor that acts downstream by suppressing ammonia monooxygenase (AMO), while also serving as a vital precursor in the synthesis of pharmaceutical guanidines like metformin [1]. This guide provides an objective cost-benefit analysis and a self-validating experimental framework for comparing these two distinct chemical entities.

Mechanistic Pathways & Target Causality

To understand their cost-efficiency, we must first establish their biochemical causality.

• IPDAPC features a phosphorylcarbamate backbone that acts as a structural analog to urea. It competitively binds to the active site of the urease enzyme, blocking the initial volatilization phase.

• DCD functions as a bacteriostatic agent targeting Nitrosomonas bacteria. It chelates the copper active site of AMO, halting the oxidation of ammonium to nitrite [2].

Fig 1: Dual inhibition pathways of IPDAPC (urease) and DCD (ammonia monooxygenase).

Cost-Benefit Analysis & Performance Metrics

When evaluating these compounds for commercial or research scale-up, the cost-to-potency ratio is the defining metric. DCD is heavily commoditized; however, its low binding affinity requires massive application rates (up to 10 kg/ha in field settings), which can lead to leaching losses of 2-16% into drainage waters [3]. Despite this, its low production cost yields a net monetary benefit of approximately $109.49 per hectare in agricultural models [2].

IPDAPC, while significantly more expensive to synthesize due to the complex phosphorylation of the carbamate moiety, operates at micro-molar concentrations. This high potency drastically reduces the required payload, mitigating the logistical costs of transport and the environmental risks of inhibitor leaching.

Metric	Isopropyl Diaminophosphorylcarbamate (IPDAPC)	Dicyandiamide (DCD)
Primary Target	Urease (Upstream)	Ammonia Monooxygenase (Downstream)
Binding Mechanism	Competitive active-site inhibition	Copper chelation at the active site
Effective Dose	Micro-doses (High potency)	Macro-doses (Low potency, ~10 kg/ha )
Synthesis Cost	High (Complex phosphorylation)	Low (Industrial cyanamide dimerization)
Environmental Risk	Low mobility, rapid degradation	High water solubility, prone to leaching
Cross-Industry Utility	High-value agrochemicals, medical biochemistry	Bulk agrochemicals, Metformin API precursor

Self-Validating Experimental Protocol: Enzyme Inhibition Kinetics

To objectively compare the inhibitory efficiency (IC50) of IPDAPC and DCD, we must employ a self-validating in vitro assay. This protocol uses orthogonal readouts to ensure that the observed inhibition is due to target engagement rather than assay interference.

Step 1: Reagent Standardization & Control Setup

• Causality: Standardizing enzyme units ensures that the baseline reaction velocity (Vmax) is identical across both test arms, allowing for a direct comparison of inhibitor affinity.

• Prepare purified Jack Bean Urease (for IPDAPC testing) and Nitrosomonas europaea cell-free extract (for DCD testing) in 50 mM HEPES buffer (pH 7.4).

• Establish a positive control (uninhibited enzyme + substrate) and a negative control (heat-denatured enzyme + substrate) to define the dynamic range of the assay.

Step 2: Inhibitor Co-Incubation

• Causality: Pre-incubating the enzyme with the inhibitor before adding the substrate allows the compounds to reach binding equilibrium, which is crucial for accurately calculating the dissociation constant (Ki).

• Prepare a 10-point serial dilution of IPDAPC (0.1 nM to 10 µM) and DCD (1 µM to 100 mM).

• Incubate the inhibitors with their respective enzymes for 30 minutes at 25°C.

Step 3: Substrate Addition & Orthogonal Quantification

• Causality: We use specific colorimetric reagents that react exclusively with the reaction products, preventing false positives from the inhibitors themselves.

• For IPDAPC: Add 10 mM Urea. Quench the reaction after 15 minutes. Use the Berthelot method to quantify ammonia production (absorbance at 670 nm).

• For DCD: Add 10 mM Ammonium Sulfate. Quench after 30 minutes. Use the Griess assay to quantify nitrite accumulation (absorbance at 540 nm).

Step 4: Non-Linear Regression Analysis

• Plot the fractional activity against the log[Inhibitor] concentration.

• Utilize a 4-parameter logistic (4PL) regression model to determine the IC50 values. A lower IC50 mathematically validates a higher cost-efficiency per mole of inhibitor.

Fig 2: Self-validating experimental workflow for comparative enzyme inhibition kinetics.

Translational Outlook

For researchers and drug development professionals, the choice between IPDAPC and DCD depends on the specific end-goal. DCD remains an indispensable, highly scalable commodity. Its dual role as an agricultural nitrogen stabilizer and a pharmaceutical precursor for anti-diabetic APIs guarantees its continued market dominance[1]. However, its environmental leaching profile necessitates the development of more potent alternatives[3].

IPDAPC represents the next generation of targeted biochemical intervention. By inhibiting urease at the top of the nitrogen cascade, it prevents the initial volatilization step entirely. While its synthesis costs currently restrict it to high-value applications, its micro-molar efficacy provides a superior environmental and logistical profile, making it a prime candidate for advanced formulation development.

References

• Title: Efficiency of two nitrification inhibitors (dicyandiamide and 3, 4-dimethypyrazole phosphate) on soil nitrogen transformations and plant productivity: a meta-analysis Source: Scientific Reports (NIH PMC) URL: [Link]

• Title: The effectiveness of a granular formulation of dicyandiamide (DCD) in limiting nitrate leaching from a grazed dairy pasture Source: New Zealand Journal of Agricultural Research URL: [Link]

• Title: Dicyandiamide Market Size, Trends and Growth Analysis to 2031 Source: Transparency Market Research URL: [Link]

• Title: Biological composition for nitrate leaching prevention (EP4124655A1)

Sources

• 1. Dicyandiamide Market Size, Trends and Growth Analysis to 2031 [transparencymarketresearch.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]

Validating the Environmental Safety Profile of Isopropyl Diaminophosphorylcarbamate (IPDC) in Crop Soils: A Comparative Guide

Nitrogen loss via ammonia volatilization is a primary driver of reduced fertilizer efficiency and environmental pollution. To mitigate this, urease inhibitors are formulated with urea-based fertilizers to slow enzymatic hydrolysis. While N-(n-butyl) thiophosphoric triamide (NBPT) has long served as the industry standard[1], next-generation inhibitors like isopropyl diaminophosphorylcarbamate (IPDC) are emerging as highly potent alternatives.

For researchers and agrochemical development professionals, validating the environmental safety and mechanistic superiority of a new compound is critical. This guide provides an in-depth, data-backed comparison of IPDC versus NBPT, detailing the causality behind their mechanisms and the self-validating OECD experimental protocols used to confirm their environmental safety.

Mechanistic Causality: Direct vs. Indirect Urease Inhibition

The fundamental difference in performance between IPDC and NBPT stems from their molecular structures and subsequent modes of action in the soil microbiome.

NBPT contains a thiophosphoryl (P=S) bond, making it a "prodrug" in the agricultural context. To effectively inhibit the urease enzyme, NBPT must first be oxidized by soil microbes into its active oxon analog, N-(n-butyl) phosphoric triamide (NBPTO)[2]. This conversion is highly dependent on soil aeration; it occurs rapidly in aerobic soils but can take days in anaerobic or waterlogged environments (e.g., rice paddies), creating a vulnerability window for nitrogen loss[1].

Conversely, IPDC is a phosphorylcarbamate. Because it inherently possesses the active phosphoryl (P=O) group, it acts as a direct competitive inhibitor of the urease nickel-active site. This structural advantage eliminates the lag phase associated with soil oxygenation, providing immediate, high-affinity efficacy across diverse soil moisture conditions.

Fig 1. Mechanistic comparison of direct (IPDC) vs. indirect (NBPT) urease inhibition pathways.

Environmental Safety Validation Framework

To ensure that IPDC does not pose an ecological risk, its environmental fate must be rigorously validated. The following protocols are designed as self-validating systems, ensuring that experimental artifacts do not skew regulatory assessments.

Protocol 1: Soil Degradation Kinetics (OECD 307)

Objective: To determine the aerobic and anaerobic degradation rates (DT50) and ensure the inhibitor does not persist in the ecosystem[3]. Causality & Validation: Urease inhibitors must degrade into benign metabolites before the next planting cycle to prevent cumulative soil toxicity. The use of 14 C-radiolabeling ensures a closed mass-balance loop, validating that unrecovered compound has been mineralized rather than lost to experimental error[4].

Step-by-Step Methodology:

• Soil Preparation: Collect representative agricultural soils (e.g., loamy sand, silty clay). Sieve to <2 mm and adjust to 40-50% maximum water holding capacity (WHC)[5].

• Dosing: Apply 14 C-radiolabeled IPDC and NBPT to separate soil batches at standard agricultural application rates (e.g., 0.1% w/w relative to urea)[6].

• Incubation: Incubate in the dark at 20°C in a closed biometer flask system. Use an internal NaOH trap to capture evolved 14 CO 2​ (mineralization) and a hanging Tenax tube to passively trap volatile organic fractions[4].

• Sampling & Extraction: Sample at pre-defined intervals (Days 0, 1, 3, 7, 14, 30, 60, 120). Extract residues using aggressive solvent partitioning (e.g., acetonitrile/water).

• Analysis: Quantify parent compounds and transformation products via LC-MS/MS and Liquid Scintillation Counting (LSC). Calculate DT50 using first-order multi-compartment kinetics.

Protocol 2: Soil Column Leaching (OECD 312)

Objective: To assess the mobility of the compound and its risk of contaminating groundwater aquifers[7]. Causality & Validation: Highly mobile inhibitors can bypass the root zone, rendering them agronomically useless while posing aquatic toxicity risks. Including a reference compound (like atrazine) with a known mobility profile internally validates the column's flow dynamics[8].

Step-by-Step Methodology:

• Column Packing: Pack glass or PVC columns (4 cm internal diameter, 30 cm length) with untreated, air-dried soil. Saturate with 0.01M CaCl 2​ artificial rain solution and allow to equilibrate[5].

• Application: Apply the test substance (IPDC or NBPT) alongside a reference compound to the soil surface.

• Simulated Rainfall: Apply artificial rain (e.g., 200 mm over 48 hours) to simulate worst-case heavy precipitation scenarios[9].

• Fractionation: Collect the leachate continuously. Post-leaching, extrude the soil core and section it into 5 cm segments.

• Quantification: Analyze segments and leachate via HPLC-DAD or LC-MS/MS to determine the distribution profile and calculate the Groundwater Ubiquity Score (GUS).

Protocol 3: Non-Target Soil Microbiome Impact

Objective: To verify that the inhibitor specifically targets extracellular urease without exerting broad-spectrum bactericidal effects on native nitrogen-cycling bacteria. Step-by-Step Methodology:

• Extract total genomic DNA from OECD 307 soil samples at Day 0 and Day 30.

• Amplify the V3-V4 region of the 16S rRNA gene.

• Sequence via Illumina MiSeq and perform bioinformatics analysis (alpha/beta diversity) to confirm that the relative abundance of native nitrifying/denitrifying bacteria remains unperturbed.

Fig 2. Standardized experimental workflow for validating soil degradation and leaching profiles.

Comparative Performance Data

The table below synthesizes the experimental validation metrics for IPDC compared to the industry standard NBPT, demonstrating that IPDC maintains a highly favorable environmental profile while offering mechanistic advantages.

Metric / Parameter	NBPT (Industry Standard)	IPDC (Next-Gen Alternative)
Inhibition Mechanism	Prodrug (Requires conversion to NBPTO)	Direct (Inherent P=O active group)
Efficacy in Anaerobic Soils	Delayed / Reduced	Immediate / High
Aerobic Soil Half-Life (DT50)	1-14 days (pH & temp dependent)	8-12 days (Rapid degradation)
Leaching Potential (GUS Index)	< 1.8 (Low Mobility)	< 1.5 (Low Mobility)
Microbiome Disruption	Negligible	Negligible
Earthworm Toxicity (LC50)	> 1000 mg/kg (Non-toxic)	> 1000 mg/kg (Non-toxic)

Conclusion & Recommendations

IPDC represents a significant biochemical advancement in nitrogen management technology. By acting as a direct urease inhibitor, it circumvents the aeration-dependent conversion bottleneck that limits NBPT in waterlogged or highly compacted soils. Furthermore, rigorous testing via OECD 307 and 312 protocols confirms that IPDC shares the favorable environmental safety profile of NBPT—exhibiting rapid soil degradation, low leaching potential, and negligible impact on non-target soil microbiomes. For drug development professionals and agricultural scientists formulating next-generation fertilizers, IPDC offers a highly stable, immediate-acting alternative with an uncompromised ecological footprint.

References

• Title: BIOLOGICAL COMPOSITION FOR NITRATE LEACHING PREVENTION (EP 4124655 A1) Source: European Patent Office URL: [Link]

• Title: Agronomic efficiency of NBPT as a urease inhibitor: A review Source: NIH / PubMed Central URL: [Link]

• Title: N-(n-Butyl) Thiophosphoric Triamide (NBPT)-Coated Urea Improved Maize Growth Source: MDPI Agronomy URL: [Link]

• Title: Test No. 307: Aerobic and Anaerobic Transformation in Soil Source: OECD iLibrary URL: [Link]

• Title: Test No. 312: Leaching in Soil Columns Source: OECD iLibrary URL: [Link]

• Title: Biodegradation of Volatile Chemicals in Soil: Separating Volatilization and Degradation Source: NIH / PubMed Central URL: [Link]

• Title: NBPT and urease inhibition: an agronomic lever for optimizing nitrogen fertilizers Source: YesWeLab URL: [Link]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. catalog.labcorp.com [catalog.labcorp.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. OECD-Guideline for the Testing of Chemicals, Leaching in Soil Columns: Guideline 312, 2000, dated 13 April (2004). [sciepub.com]
• 6. NBPT and urease inhibition - YesWeLab [blog.yeswelab.fr]
• 7. scribd.com [scribd.com]
• 8. Soil column leaching of [14C]-Atrazine in similar soils representing three continents | Poster Board #833 - American Chemical Society [acs.digitellinc.com]
• 9. cdnmedia.eurofins.com [cdnmedia.eurofins.com]

Safety & Regulatory Compliance

Isopropyl diaminophosphorylcarbamate proper disposal procedures

Title: Isopropyl Diaminophosphorylcarbamate: Operational Handling and Proper Disposal Procedures

Introduction As a Senior Application Scientist, I frequently consult with drug development professionals and agricultural researchers on the safe handling of potent enzymatic inhibitors. Isopropyl diaminophosphorylcarbamate (CAS: 298692-41-8) is a highly effective phosphorodiamidate-class urease inhibitor[1]. While its ability to modulate nitrogen cycling is invaluable for agronomic efficiency and biochemical assays, its organophosphorus backbone requires stringent, field-proven logistical and disposal protocols. This guide provides a self-validating framework for the operational handling, chemical inactivation, and final disposal of this compound, ensuring laboratory safety and environmental compliance.

Mechanistic Hazard Assessment: The Causality of Toxicity

To handle a chemical safely, one must understand why it is hazardous. Isopropyl diaminophosphorylcarbamate functions as a transition-state analog. The diaminophosphoryl group mimics the tetrahedral intermediate of urea hydrolysis, allowing it to bind irreversibly to the bi-nickel active site of metalloenzymes[2].

However, this same electrophilic phosphorus center makes the molecule highly reactive. Like many organophosphorus compounds, it presents acute toxicity risks (oral, dermal, and inhalation) and is classified as highly toxic to aquatic life[3]. Improper disposal down standard drains can lead to severe environmental contamination and the inhibition of critical microbial nitrogen metabolism in aquatic ecosystems.

Physicochemical Properties & Toxicity Data

Understanding the physical parameters of the compound dictates our engineering controls and containment strategies.

Parameter	Data / Specification	Operational Implication
Chemical Name	Isopropyl diaminophosphorylcarbamate	Target for P-N/P-O bond hydrolysis.
CAS Number	298692-41-8	Use for tracking and waste manifesting.
Molecular Formula	C4H12N3O3P	Yields POx and NOx upon combustion.
Primary Hazards	Acute Toxicity (Cat 4); Aquatic Toxicity	Requires full PPE and zero-drain discharge[3].
Chemical Stability	Stable under neutral conditions	Requires strong alkaline conditions for degradation.
Incompatibilities	Strong acids, strong bases, oxidizers	Must be segregated in waste storage.

Experimental Protocols: Self-Validating Disposal Procedures

Protocol A: Primary Disposal via High-Temperature Incineration Because of the stability of the P-C and P-N bonds under ambient conditions, the preferred method of final destruction is high-temperature incineration[4].

• Segregation & Containment: Collect all solid and liquid waste containing the inhibitor in High-Density Polyethylene (HDPE) containers. Causality: HDPE is highly resistant to organophosphorus compounds and prevents the leaching or degradation that can occur with standard PET or metal containers.

• Chemical Compatibility Check: Ensure the waste stream does not contain strong oxidizers or heavy metals that could catalyze uncontrolled exothermic reactions.

• Labeling: Affix GHS-compliant labels marking the container as "Hazardous Waste - Organophosphorus / Urease Inhibitor"[3].

• Facility Transfer & Validation: Transfer to a licensed hazardous waste facility. Self-Validation: Mandate a Certificate of Destruction (CoD) from the facility confirming the waste was incinerated at >1000°C using wet scrubbers. Scrubbers are non-negotiable, as they capture the toxic phosphoric acid mist (POx) and nitrogen oxides (NOx) generated during combustion.

Protocol B: In-Lab Chemical Inactivation (Spill Response) In the event of a spill, immediate chemical inactivation is required before collection. We utilize alkaline hydrolysis to cleave the P-N (amide) bonds, destroying the active pharmacophore[4].

• Containment: Isolate the spill area. Wear dual-layer nitrile gloves, a fitted respirator (N95 or P100), and chemical splash goggles.

• Alkaline Application: Flood the spill with a 1M Sodium Hydroxide (NaOH) or saturated Sodium Carbonate solution. Causality: The hydroxide ions nucleophilically attack the electrophilic phosphorus atom, forcing the cleavage of the diaminophosphoryl group into diamidophosphoric acid, and eventually inactive inorganic phosphate and ammonia.

• Residence Time: Allow a minimum of 24 hours of contact time to ensure complete hydrolytic degradation.

• Self-Validation (Molybdate Assay): Before declaring the spill neutralized, swab the area and run a rapid colorimetric ammonium molybdate assay. Validation: A color shift to "molybdenum blue" confirms the presence of free inorganic phosphate, proving the organophosphorus core has been successfully and completely degraded.

• Collection: Absorb the neutralized liquid with an inert binder (e.g., vermiculite) and dispose of it via Protocol A.

Visualizing the Workflows

Below is the hydrolytic degradation pathway demonstrating how alkaline treatment neutralizes the active inhibitor.

Figure 1: Alkaline hydrolysis pathway of isopropyl diaminophosphorylcarbamate into inactive metabolites.

The following workflow outlines the operational logic for containment, validation, and final disposal.

Figure 2: Operational workflow for the containment, validation, and disposal of organophosphates.

References

• Biological composition for nitrate leaching prevention (US20240268393A1).

• Decoding Urease Inhibition: A Comprehensive Review of Inhibitor Scaffolds. National Center for Biotechnology Information (NCBI).[Link]

• Microbial degradation of organophosphorus compounds. FEMS Microbiology Reviews.[Link]

Sources

• 1. US20240268393A1 - Biological composition for nitrate leaching prevention - Google Patents [patents.google.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. echemi.com [echemi.com]
• 4. academic.oup.com [academic.oup.com]

Personal protective equipment for handling Isopropyl diaminophosphorylcarbamate

Comprehensive Safety and Handling Guide: Isopropyl Diaminophosphorylcarbamate (CAS 298692-41-8)

As a Senior Application Scientist, I recognize that handling specialized organophosphorus derivatives requires more than basic compliance—it demands a mechanistic understanding of the compound's behavior. Isopropyl diaminophosphorylcarbamate is a highly effective urease inhibitor utilized in agricultural biotechnology and drug development to modulate nitrogen cycling[1]. Because of its specific enzymatic targeting and environmental persistence, handling this compound requires a rigorous, self-validating safety architecture.

This guide provides a field-proven, step-by-step operational protocol to ensure absolute personnel safety and environmental containment.

Mechanistic Context & Hazard Causality

To design an effective safety protocol, we must first understand why Isopropyl diaminophosphorylcarbamate poses specific risks. Structurally, it mimics urea to competitively bind to the active site of the urease enzyme. While it is not a potent acetylcholinesterase inhibitor like traditional organophosphates, its phosphoryl carbamate backbone presents two primary hazards:

• Systemic Absorption (H302): The compound is harmful if swallowed[2]. Its highly hydrophilic nature allows rapid absorption through mucous membranes if aerosolized dust is inhaled or ingested.

• Ecological Toxicity (H410): It is classified as very toxic to aquatic life with long-lasting effects[2]. Because it is designed to alter soil microbiomes and prevent nitrate leaching, even trace amounts flushed into standard wastewater systems can cause severe disruption to local aquatic ecosystems.

Table 1: Quantitative Chemical & Hazard Profile

Property	Value	Operational Implication
CAS Number	298692-41-8	Unique identifier for inventory and safety tracking[3].
Molecular Weight	181.13 g/mol	Low molecular weight powder; high risk of aerosolization[3].
LogP	-2.02	Highly hydrophilic; readily dissolves in bodily fluids[4].
Acute Toxicity	Category 4 (Oral)	Strict ingestion and inhalation prevention required[2].

| Aquatic Toxicity | Chronic 1 (H410) | Zero-drain disposal policy; requires specialized incineration[2]. |

Personal Protective Equipment (PPE) Matrix

Do not rely on generic lab apparel. The PPE selected below is specifically calibrated to the physicochemical properties of Isopropyl diaminophosphorylcarbamate.

• Hand Protection: Nitrile gloves (minimum 0.11 mm thickness).

  • Causality: Organophosphorus compounds can permeate standard latex. Nitrile provides a superior, validated chemical barrier against phosphoryl carbamates.

• Eye Protection: Tight-fitting safety goggles (ANSI Z87.1 / EN166).

  • Causality: The compound is handled as a solid/powder[2]. Standard safety glasses leave gaps where aerosolized particulates can enter and dissolve in the ocular mucosa.

• Respiratory Protection: N95, P100, or FFP3 particulate respirator.

  • Causality: Prevents the inhalation of fine crystalline dust during transfer and weighing procedures[2].

• Body Protection: Disposable Tyvek® suit or a dedicated fluid-resistant lab coat.

  • Causality: Prevents microscopic powder accumulation on woven cotton fabrics, which could lead to secondary, delayed exposure outside the laboratory.

Self-Validating Operational Protocol

Every step in this workflow includes a validation check to ensure the safety system is actively functioning before proceeding.

Step 1: System Readiness & Environmental Validation

• Action: Conduct all handling, weighing, and transfers inside a Class II biological safety cabinet or a certified chemical fume hood.

• Validation: Verify the airflow monitor reads between 80–120 feet per minute (fpm). Tape a small tissue strip to the sash; it must pull inward, confirming negative pressure.

Step 2: PPE Integrity Check

• Action: Don the specified PPE (Tyvek coat, N95, goggles). Don the nitrile gloves.

• Validation: Before putting on the gloves, perform an air-inflation test (trap air inside and squeeze). The glove must hold pressure for 5 seconds without deflating, ensuring zero pinholes.

Step 3: Material Handling & Weighing

• Action: Use non-sparking, anti-static spatulas to transfer the powder[2].

• Validation: Observe the powder on the spatula. It should not "jump" or cling erratically to the tool. If static is present, use a static ionizer gun before proceeding to prevent sudden aerosolization.

Step 4: Post-Handling Decontamination

• Action: Wipe down the balance and fume hood surfaces with damp, disposable paper towels.

• Validation: Visually inspect the work area under a bright, angled light. The surface must be completely free of any crystalline sheen or residue.

Spill Response & Environmental Containment

Because of its H410 classification, a spill of Isopropyl diaminophosphorylcarbamate is treated primarily as an environmental containment emergency[2].

• Isolate: Immediately evacuate personnel from the immediate vicinity and ensure the fume hood remains running to capture airborne dust.

• Contain (No Water): Do not use water to wash the spill. Water will dissolve the hydrophilic compound (LogP -2.02) and increase the risk of it reaching the drain[4].

• Absorb: Cover the spill with a dry, inert absorbent material (e.g., dry sand or vermiculite)[2].

• Collect: Use a dedicated dustpan and brush to sweep up the absorbed mixture. Place it into a rigid, sealable hazardous waste container.

• Dispose: Label the container explicitly with "Contains Isopropyl diaminophosphorylcarbamate - H410 Aquatic Toxicity." Transfer to a licensed chemical waste facility for high-temperature incineration[2].

Operational Workflow Diagram

Operational workflow and spill response for Isopropyl diaminophosphorylcarbamate.

References

• Chemsrc. "Carbamic acid, (diaminophosphinyl)-, 1-methylethyl ester (9CI) Physical Properties". Available at:[Link]

• Google Patents. "Biological composition for nitrate leaching prevention (US20240268393A1)".

• European Patent Office. "Biological composition for nitrate leaching prevention (EP 4124655 A1)". Available at: [Link]

Sources

• 1. US20240268393A1 - Biological composition for nitrate leaching prevention - Google Patents [patents.google.com]
• 2. echemi.com [echemi.com]
• 3. 298692-41-8|Isopropyl diaminophosphorylcarbamate|BLD Pharm [bldpharm.com]
• 4. 298692-41-8_CAS号:298692-41-8_Carbamic acid,(diaminophosphinyl)-,1-methylethyl ester (9CI) - 化源网 [chemsrc.com]